methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

• CAS: 58293-76-8

Core Science & Biosynthesis

Comprehensive 1H NMR Analysis and Synthetic Methodology of Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

Executive Summary

Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate (CAS: 58293-76-8) is a highly specialized heterocyclic building block[1]. In modern drug development, it serves as a critical synthetic intermediate, most notably in the total synthesis of Pralsetinib—an FDA-approved, highly selective RET (rearranged during transfection) kinase inhibitor utilized in targeted oncology ()[2],[3].

This technical whitepaper provides a rigorous structural elucidation of the molecule using 1H Nuclear Magnetic Resonance (NMR) spectroscopy, coupled with a mechanistic breakdown of its validated synthesis via a thermal hetero-Diels-Alder cycloaddition.

Synthetic Methodology & Mechanistic Causality

The construction of the 3,4-dihydro-2H-pyran ring is achieved through a catalyst-free, thermal [4+2] hetero-Diels-Alder reaction[2].

• The Heterodiene: Acrylaldehyde (Acrolein) provides the 4-atom conjugated system (

  ).

• The Dienophile: Methyl methacrylate provides the 2-atom

  system ( ).

Causality in Reaction Design: The reaction proceeds via an asynchronous concerted transition state. Because both starting materials are electron-deficient, the reaction lacks the normal inverse-electron-demand acceleration and therefore requires immense thermal activation (180 °C)[2]. At this elevated temperature,

-unsaturated carbonyls are highly prone to runaway radical polymerization. Consequently, the stoichiometric inclusion of hydroquinone is not merely an additive—it is a mechanistic necessity. Hydroquinone acts as a radical scavenger, quenching parasitic polymerization pathways and selectively funneling the reactants into the desired pericyclic cycloaddition[2].

Figure 1: Hetero-Diels-Alder synthesis workflow for the dihydropyran derivative.

1H NMR Spectral Elucidation (400 MHz, CDCl3)

The 1H NMR spectrum of this dihydropyran derivative is a textbook example of enol ether electronic effects and diastereotopic ring protons[2].

Quantitative Data Summary

Position	Chemical Shift ( , ppm)	Multiplicity	Coupling Constant ( , Hz)	Integration	Assignment & Mechanistic Causality
C6-H	6.38	Doublet (d)	6.4	1H	Olefinic proton deshielded by the strong inductive effect of the adjacent ring oxygen.
C5-H	4.73 – 4.70	Multiplet (m)	-	1H	Olefinic proton shielded by the resonance electron donation from the ring oxygen.
-COOCH3	3.76	Singlet (s)	-	3H	Methoxy protons deshielded by the adjacent ester carbonyl group.
C4-H / C3-H	2.25 – 2.22	Multiplet (m)	-	1H	Diastereotopic methylene proton (equatorial-like) on the dihydropyran ring.
C4-H / C3-H	1.99 – 1.96	Multiplet (m)	-	2H	Overlapping diastereotopic methylene protons.
C4-H / C3-H	1.79 – 1.77	Multiplet (m)	-	1H	Diastereotopic methylene proton (axial-like) on the dihydropyran ring.
C2-CH3	1.49	Singlet (s)	-	3H	Methyl group on the quaternary C2 stereocenter; no adjacent protons for coupling.

Deep-Dive: Electronic Effects & Stereochemical Dynamics

• The Enol Ether Push-Pull System (C5 and C6): The oxygen atom in the pyran ring exerts competing electronic effects. Inductively, it withdraws electron density through the

  -bond, strongly deshielding the adjacent C6-H proton and pushing it far downfield to 6.38 ppm[2]. Conversely, the oxygen lone pairs participate in resonance ( ), donating electron density to the -carbon (C5). This resonance shielding counteracts the inductive effect, placing the C5-H proton significantly upfield at 4.70–4.73 ppm[2].

• Diastereotopic Methylene Protons (C3 and C4): The C2 carbon is a chiral center, breaking the symmetry of the molecule. To minimize allylic strain, the dihydropyran ring adopts a half-chair conformation. This places the geminal protons on C3 and C4 into distinct axial-like and equatorial-like magnetic environments. Because they are non-equivalent (diastereotopic), they exhibit complex geminal (

  ) and vicinal ( ) coupling, manifesting as three distinct multiplets at 2.22, 1.96, and 1.77 ppm rather than simple triplets[2].

Figure 2: Spin-spin coupling network of the dihydropyran ring protons.

Validated Experimental Protocol

This protocol outlines the synthesis and subsequent NMR acquisition, designed as a self-validating workflow to ensure high purity and accurate spectral data[2].

Phase 1: Hetero-Diels-Alder Synthesis

• Reagent Charging: In a heavy-walled steel pressure vessel, combine acrylaldehyde (120 g, 2.14 mol), methyl methacrylate (200 g, 2.00 mol), and hydroquinone (2.2 g, 20 mmol)[2].

• Thermal Cycloaddition: Seal the vessel securely and heat the neat mixture to 180 °C for exactly 1 hour[2]. Safety Note: The reaction is exothermic; the pressure vessel must be rated for high-pressure volatile organics to prevent rupture.

• Cooling and Concentration: Allow the vessel to cool to ambient temperature. Concentrate the crude mixture under reduced pressure to remove unreacted volatile starting materials.

• Chromatographic Purification: Load the crude residue onto a silica gel column. Elute using a gradient of petroleum ether to ethyl acetate (100:1 to 80:1)[2]. Monitor fractions via Thin Layer Chromatography (TLC), visualizing with a

  stain (the enol ether will rapidly reduce the permanganate).

• Isolation: Pool the product-containing fractions and concentrate in vacuo to yield methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate as a pale yellow oil (approx. 70 g, 22% yield)[2].

Phase 2: NMR Acquisition

• Sample Preparation: Dissolve 15–20 mg of the purified pale yellow oil in 0.6 mL of deuterated chloroform (

  ) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument Parameters: Transfer the solution to a standard 5 mm NMR tube. Acquire the spectrum on a 400 MHz NMR spectrometer at 298 K[2]. Use a standard 1D proton pulse sequence (e.g., zg30) with 16 scans, a 2-second relaxation delay, and a spectral width of 12 ppm.

• Processing: Phase and baseline correct the spectrum. Reference the chemical shifts to the residual

  peak at 7.26 ppm or the internal TMS peak at 0.00 ppm.

Conclusion

The structural validation of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate via 1H NMR relies heavily on understanding the electronic push-pull dynamics of the enol ether moiety and the stereochemical implications of the C2 quaternary center. The distinct doublet at 6.38 ppm serves as the primary diagnostic peak for confirming the integrity of the dihydropyran ring following the thermal cycloaddition, ensuring the material is suitable for downstream cross-coupling and functionalization in kinase inhibitor drug development[2].

References

• Title: US10030005B2 - Inhibitors of RET Source: Google Patents URL

• Title: PubChem Compound Summary for CID 12252326 Source: National Center for Biotechnology Information (NCBI) URL: [Link]

Sources

• 1. methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate | 58293-76-8 [sigmaaldrich.com]
• 2. US10030005B2 - Inhibitors of RET - Google Patents [patents.google.com]
• 3. newdrugapprovals.org [newdrugapprovals.org]

Comprehensive Technical Guide: Physical Properties and Synthesis of Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate is a highly versatile oxygen-containing heterocycle utilized as a critical building block in advanced pharmaceutical synthesis. It serves as a key intermediate in the development of RET (Rearranged during Transfection) kinase inhibitors[1] and complex active pharmaceutical ingredients (APIs) such as Odevixibat, an ileal bile acid transporter inhibitor[2]. This whitepaper synthesizes the physical properties, structural characterization, and the causal mechanistic principles behind its synthesis via a thermal hetero-Diels-Alder cycloaddition.

Chemical Identity & Physical Properties

Understanding the physical properties of this dihydropyran derivative is essential for optimizing storage, handling, and downstream chromatographic purification. The compound typically presents as a pale yellow oil at standard temperature and pressure[2].

Table 1: Quantitative Physical and Chemical Data

Property	Value
IUPAC Name	Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate
CAS Registry Number	58293-76-8
Molecular Formula	C8H12O3
Molecular Weight	156.18 g/mol
Physical State (at STP)	Pale yellow oil / liquid[2]
InChI Key	XAAVJULVJSUCIO-UHFFFAOYSA-N
Storage Temperature	4 °C (Cold-chain recommended to prevent degradation)
Commercial Purity	≥ 95%

Mechanistic Synthesis: The Hetero-Diels-Alder Approach

The synthesis of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate is achieved through a concerted[4+2] hetero-Diels-Alder cycloaddition. In this reaction, acrylaldehyde (acrolein) acts as the heterodiene, and methyl methacrylate acts as the dienophile[1].

Because both the diene and the dienophile possess electron-withdrawing groups (an aldehyde and an ester, respectively), the reaction suffers from a mismatched electronic demand. This creates a high activation energy barrier, necessitating extreme thermal conditions to drive the cycloaddition forward[1].

Figure 1: Workflow and causal dependencies in the hetero-Diels-Alder synthesis.

Experimental Protocol & Causal Design

The following step-by-step protocol outlines the validated methodology for synthesizing the target compound, emphasizing the physicochemical causality behind each operational choice[1].

Step 1: Reagent Preparation and Radical Inhibition

• Action: Combine acrylaldehyde (1.07 equivalents, e.g., 120 g) and methyl methacrylate (1.0 equivalent, e.g., 200 g) with a catalytic amount of hydroquinone (0.01 equivalents, e.g., 2.2 g)[1].

• Causality: At elevated temperatures, both acrolein and methyl methacrylate are highly susceptible to auto-polymerization via free-radical propagation. Hydroquinone acts as a radical scavenger, quenching the polymerization chain reaction and forcing the substrates to react via the desired concerted thermal [4+2] cycloaddition pathway.

Step 2: High-Pressure Thermal Cycloaddition

• Action: Transfer the mixture to a sealed steel vessel (autoclave) and heat at 180 °C for 1 hour[1].

• Causality: The boiling points of acrylaldehyde (53 °C) and methyl methacrylate (100 °C) are significantly lower than the activation temperature required for this electronically mismatched Diels-Alder reaction. A sealed pressure vessel is mandatory to prevent reagent volatilization, maintaining a high-density liquid phase to facilitate molecular collisions at 180 °C.

Step 3: Concentration and Chromatographic Purification

• Action: Cool the vessel to ambient temperature, concentrate the mixture under reduced pressure, and purify the residue via silica gel column chromatography using a gradient elution of petroleum ether to ethyl acetate (100:1 to 80:1)[2].

• Causality: Despite the use of hydroquinone, some high-molecular-weight oligomers inevitably form. Gradient elution leverages the differential polarity between the non-polar unreacted starting materials, the moderately polar dihydropyran product, and the highly retained polymeric byproducts, yielding the pure compound as a pale yellow oil (approx. 22% yield)[2].

Analytical Characterization

Validating the structural integrity of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy. The regioselectivity of the hetero-Diels-Alder reaction dictates the placement of the double bond between C5 and C6 of the pyran ring.

^1H-NMR (400 MHz, CDCl3) Key Resonances:

• δ 6.38 (d, J=6.4 Hz, 1H): This highly deshielded doublet is the most diagnostic signal for the molecule[2]. It corresponds to the C6 proton. Its chemical shift is driven downfield by both the adjacent endocyclic oxygen atom and the sp2 hybridization of the double bond. The doublet splitting arises from coupling with the adjacent C5 proton.

• δ 4.73-4.70 (m, 1H): Corresponds to the C5 vinylic proton, which is coupled to both the C6 proton and the adjacent C4 aliphatic protons[2].

• δ 3.76 (s, 3H): Confirms the presence of the intact methyl ester (-OCH3) group[2].

References

1. Sigma-Aldrich. "methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate - Sigma-Aldrich". Available at: 2.[2] RSSing. "Odevixibat - New Drug Approvals". Available at: 3.[1] Google APIs (European Patent Office). "INHIBITORS OF RET - EP 4331585 A2". Available at:

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. New Drug Approvals [approvals84.rssing.com]

Protocols & Analytical Methods

Application Note: Synthesis and Downstream Functionalization of Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate in Targeted Kinase Inhibitor Development

Executive Summary

Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate (CAS: 58293-76-8 | Formula: C8H12O3) is a highly versatile, oxygen-containing heterocycle that serves as a critical advanced intermediate in modern organic synthesis. Its structural architecture—a dihydropyran ring featuring a quaternary stereocenter and an enol ether functionality—makes it an ideal scaffold for the construction of complex active pharmaceutical ingredients (APIs). Notably, this compound is a foundational building block in the total synthesis of Pralsetinib, an FDA-approved selective RET (rearranged during transfection) kinase inhibitor used in the treatment of non-small cell lung cancer (NSCLC) and thyroid cancer.

This technical guide details the robust, scalable synthesis of the dihydropyran core and its subsequent downstream functionalization into a highly reactive 5-oxotetrahydro-2H-pyran electrophile.

Mechanistic Insights & Causality

The transformation from simple acyclic monomers to a functionalized tetrahydropyran drug core relies on three highly controlled chemical phases. As a self-validating system, each step is designed with specific mechanistic safeguards:

• Thermal Hetero-Diels-Alder (HDA) Cycloaddition : The construction of the dihydropyran ring is achieved via an uncatalyzed, thermal [4+2] cycloaddition. Acrolein functions as the oxa-diene, while methyl methacrylate serves as the dienophile. Because both starting materials are highly prone to radical-mediated polymerization at elevated temperatures (180 °C), the addition of a radical scavenger (hydroquinone) is an absolute mechanistic necessity. Hydroquinone quenches propagating radical chains, ensuring that the reaction strictly follows the concerted pericyclic HDA pathway, thereby preserving the yield of the desired cycloadduct.

• Regioselective Hydroboration-Oxidation : The intermediate possesses a C5=C6 double bond directly adjacent to the ring oxygen, classifying it as an enol ether. The electron-donating resonance from the oxygen atom polarizes the alkene, making the C5 position more nucleophilic. Consequently, during hydroboration with BH3-THF, the electrophilic boron atom adds regioselectively to C5. Subsequent oxidation with alkaline hydrogen peroxide replaces the carbon-boron bond with a hydroxyl group, yielding the 5-hydroxy derivative with near-perfect regiocontrol.

• Chromium-Mediated Oxidation : To generate the electrophilic ketone required for downstream drug assembly (e.g., via reductive amination), the secondary alcohol at C5 is oxidized using Pyridinium chlorochromate (PCC). PCC is specifically selected over harsher oxidants (like Jones reagent) to prevent the oxidative cleavage of the sensitive tetrahydropyran ring or unwanted hydrolysis of the methyl ester.

Workflow Visualization

Figure 1: Three-step synthetic workflow from acyclic precursors to the 5-oxotetrahydro-2H-pyran core.

Experimental Protocols

Note: The following protocols are adapted from validated synthetic routes utilized in the development of RET inhibitors . All procedures should be conducted in a well-ventilated fume hood using appropriate PPE.

Protocol 1: Synthesis of Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

Objective: Construct the dihydropyran core via thermal cycloaddition.

• Preparation : In a heavy-walled sealed steel reactor, combine acrylaldehyde (acrolein) (1.07 equiv, e.g., 120 g), methyl methacrylate (1.0 equiv, e.g., 200 g), and hydroquinone (0.01 equiv, e.g., 2.2 g).

• Reaction : Seal the vessel securely and heat the mixture to 180 °C for exactly 1 hour.

  • Causality Check: The high temperature provides the activation energy for the pericyclic reaction, while hydroquinone strictly suppresses radical polymerization.

• Workup : Cool the vessel to ambient temperature before opening. Concentrate the crude mixture under reduced pressure to remove unreacted volatile monomers.

• Purification : Purify the residue via silica gel column chromatography using a gradient elution of petroleum ether:ethyl acetate (100:1 to 80:1).

• Validation : The product is isolated as a pale yellow oil. Confirm identity via 1H-NMR (diagnostic presence of the enol ether proton at δ 6.38 ppm).

Protocol 2: Synthesis of Methyl 5-hydroxy-2-methyltetrahydro-2H-pyran-2-carboxylate

Objective: Regioselective hydration of the enol ether.

• Hydroboration : Dissolve the dihydropyran intermediate (1.0 equiv) in anhydrous tetrahydrofuran (THF) (1 M concentration). Cool the solution to -5 °C under an inert nitrogen atmosphere.

• Borane Addition : Dropwise add Borane-THF complex (1 M in THF, ~0.5 equiv of BH3) while maintaining the internal temperature below 0 °C. Stir at 0 °C for 3 hours. Monitor completion via TLC.

• Oxidation : Quench the reaction safely with an aqueous solution of sodium acetate (1.0 equiv). Slowly add 30% hydrogen peroxide solution (1.6 equiv) at 0 °C.

  • Causality Check: Sodium acetate provides the necessary mild alkaline environment for the peroxide oxidation without hydrolyzing the methyl ester.

• Workup : Warm the mixture to 30 °C and stir for 3 hours. Partition the mixture between a saturated aqueous sodium sulfite solution (to quench residual peroxides) and THF. Extract, dry over sodium sulfate, and concentrate.

Protocol 3: Synthesis of Methyl 2-methyl-5-oxotetrahydro-2H-pyran-2-carboxylate

Objective: Oxidation of the secondary alcohol to a ketone.

• Reaction : Dissolve the 5-hydroxy intermediate (1.0 equiv) in anhydrous dichloromethane (DCM) (0.5 M concentration).

• Oxidation : Add Pyridinium chlorochromate (PCC) (2.0 equiv) in portions at ambient temperature. Stir until TLC indicates complete consumption of the starting material.

• Workup & Purification : Add an equal volume of petroleum ether to precipitate the chromium salts. Filter the suspension through a pad of Celite or silica to remove heavy metal residues. Wash the filter cake with additional petroleum ether.

• Isolation : Concentrate the filtrate under vacuum to yield the target ketone as a pale yellow oil.

Quantitative Data & Analytical Benchmarks

The following table summarizes the expected yields, reaction parameters, and key analytical markers for the three-step sequence, providing a self-validating framework for the bench chemist.

Synthetic Step	Target Intermediate	Yield (%)	Key Reagents & Conditions	Diagnostic 1H-NMR Markers (CDCl3)
Step 1	Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate	22 - 25%	Acrolein, Methyl Methacrylate, Hydroquinone, 180°C	δ 6.38 (d, J=6.4 Hz, 1H, enol ether =CH), 3.76 (s, 3H, -OCH3)
Step 2	Methyl 5-hydroxy-2-methyltetrahydro-2H-pyran-2-carboxylate	>85% (Crude)	BH3-THF (-5°C to 0°C); then H2O2, NaOAc (30°C)	Disappearance of δ 6.38 signal; appearance of broad -OH peak (~δ 2.5-3.0)
Step 3	Methyl 2-methyl-5-oxotetrahydro-2H-pyran-2-carboxylate	80 - 84%	PCC, DCM, Ambient Temp	Downfield shift of C4/C6 protons adjacent to the newly formed carbonyl

Conclusion

The synthesis of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate and its subsequent functionalization represents a highly optimized sequence in medicinal chemistry. By strictly controlling the thermodynamics of the initial HDA cycloaddition and leveraging the inherent electronic bias of the enol ether for regioselective hydroboration, chemists can efficiently access complex, highly decorated tetrahydropyran cores essential for modern targeted therapeutics.

References

• Blueprint Medicines Corporation. (2017). Inhibitors of RET (US Patent Application No. US20170121312A1). U.S.

Application Notes and Protocols for Methyl 2-Methyl-3,4-dihydro-2H-pyran-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide for the utilization of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate, a versatile heterocyclic building block in organic synthesis and medicinal chemistry. The unique structure of this dihydropyran derivative, featuring a quaternary center at the 2-position, offers both opportunities and challenges in synthetic design. This guide will delve into its chemical properties, provide a detailed experimental protocol for a representative application, discuss the underlying mechanistic principles, and outline methods for its analytical characterization.

Introduction: The Significance of the Dihydropyran Scaffold

The 3,4-dihydro-2H-pyran ring is a privileged scaffold in a multitude of biologically active natural products and synthetic pharmaceuticals.[1] Its inherent structural features, including conformational constraints and the presence of an oxygen atom that can act as a hydrogen bond acceptor, allow for specific and potent interactions with biological targets.[2] Consequently, the development of synthetic methodologies utilizing dihydropyran derivatives is of paramount importance in drug discovery. Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate serves as a valuable starting material for the synthesis of more complex molecules, leveraging the reactivity of its enol ether moiety.

Physicochemical and Safety Data

A thorough understanding of the physical and chemical properties, as well as the safety precautions, is crucial before handling any chemical compound.

Physicochemical Properties

Property	Value	Source
CAS Number	58293-76-8
Molecular Formula	C₈H₁₂O₃
Molecular Weight	156.18 g/mol
Appearance	Liquid	[3]
SMILES	CC1(CCC=CO1)C(=O)OC	[2]
InChI	1S/C8H12O3/c1-8(7(9)10-2)5-3-4-6-11-8/h4,6H,3,5H2,1-2H3	[3]

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Handling: Work in a well-ventilated fume hood. Keep away from heat, sparks, and open flames. Ground all equipment to prevent static discharge.

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Application Protocol: Brønsted Acid-Mediated α-Alkenylation

The enol ether functionality of 3,4-dihydro-2H-pyrans makes them excellent nucleophiles in various chemical transformations. One such application is the Brønsted acid-mediated α-alkenylation, which forms a new carbon-carbon bond at the position alpha to the ring oxygen. The following protocol is adapted from a procedure for a similar 3,4-dihydro-2H-pyran derivative and is expected to be applicable to methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate with minor modifications.[1]

Reaction Scheme

Caption: Reaction scheme for the α-alkenylation of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate.

Materials and Reagents

Reagent	CAS Number	Molecular Weight	Quantity	Moles (mmol)
Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate	58293-76-8	156.18	31.2 mg	0.2
3'-(Trifluoromethyl)acetophenone	349-76-8	188.15	94.1 mg	0.5
Trifluoroacetic Acid (TFA)	76-05-1	114.02	68.4 mg (46 µL)	0.6
Acetonitrile (CH₃CN)	75-05-8	41.05	2.0 mL	-
Dodecane (Internal Standard)	112-40-3	170.34	As required	-
Saturated Sodium Bicarbonate (NaHCO₃) Solution	-	-	As required	-
Brine	-	-	As required	-
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	As required	-
Ethyl Acetate (EtOAc)	141-78-6	88.11	For extraction	-
Hexane	110-54-3	86.18	For chromatography	-

Step-by-Step Protocol

• Reaction Setup: To a flame-dried Schlenk tube under an argon atmosphere, add methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate (0.2 mmol, 1.0 equiv) and 3'-(trifluoromethyl)acetophenone (0.5 mmol, 2.5 equiv).

• Solvent Addition: Add anhydrous acetonitrile (2.0 mL) to the Schlenk tube.

• Initiation of Reaction: Add trifluoroacetic acid (0.6 mmol, 3.0 equiv) to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) analysis using dodecane as an internal standard.

• Work-up: Upon completion of the reaction, quench the reaction by the addition of saturated aqueous sodium bicarbonate solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Mechanistic Insights

The α-alkenylation of 3,4-dihydro-2H-pyrans proceeds through a Brønsted acid-catalyzed pathway.

Caption: Proposed mechanism for the Brønsted acid-mediated α-alkenylation.

• Protonation of the Carbonyl: The Brønsted acid (trifluoroacetic acid) protonates the carbonyl oxygen of the acetophenone derivative, increasing its electrophilicity.

• Formation of an Oxocarbenium Ion: The protonated carbonyl can then lose a molecule of water to form a stabilized oxocarbenium ion.

• Nucleophilic Attack: The electron-rich enol ether of the dihydropyran acts as a nucleophile and attacks the electrophilic carbon of the oxocarbenium ion, forming a new carbon-carbon bond at the C6 position of the dihydropyran ring.

• Deprotonation: A base (e.g., the trifluoroacetate anion or another molecule of the dihydropyran) removes a proton from the intermediate to regenerate the double bond within the pyran ring and yield the final α-alkenylated product.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of the starting material is expected to show characteristic signals for the methyl group at the 2-position (singlet), the methyl ester (singlet), the methylene protons of the dihydropyran ring (multiplets), and the vinylic protons (multiplets).

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for the quaternary carbon at the 2-position, the carbonyl carbon of the ester, the methyl carbons, the aliphatic carbons of the ring, and the olefinic carbons.

Infrared (IR) Spectroscopy

The IR spectrum of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate is expected to show characteristic absorption bands for the C=O stretch of the ester (around 1735-1750 cm⁻¹), the C=C stretch of the enol ether (around 1650-1700 cm⁻¹), and the C-O stretches (around 1000-1300 cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight of the compound and for fragmentation analysis.

Predicted Mass Spectrometry Data for C₈H₁₂O₃ [2]

Adduct	m/z
[M+H]⁺	157.08592
[M+Na]⁺	179.06786
[M-H]⁻	155.07136

Conclusion and Future Perspectives

Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate is a valuable synthetic intermediate with significant potential in organic synthesis and drug discovery. The α-alkenylation reaction described herein is just one example of its utility in forming new carbon-carbon bonds. Further exploration of its reactivity in other transformations, such as cycloaddition reactions[4] and reactions with other nucleophiles, will undoubtedly lead to the development of novel synthetic methodologies and the discovery of new bioactive molecules. The principles and protocols outlined in this guide provide a solid foundation for researchers to effectively utilize this versatile building block in their synthetic endeavors.

References

• Brønsted Acid-Mediated Selective α-Alkenylation of 3,4-Dihydro-2H-pyrans - Supporting Information. (n.d.).

• Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate. American Elements. (n.d.). Retrieved from [Link]

• 2-Methyl-3,4-dihydro-2H-pyran. PubChem. (n.d.). Retrieved from [Link]

• Methyl 2-methyl-3,4-dihydro-2h-pyran-2-carboxylate. PubChem. (n.d.). Retrieved from [Link]

• Application Notes and Protocols: 3,4-Dihydro-2H-pyran-2-methanol in Hetero-Diels-Alder Reactions. Benchchem. (n.d.).

• 3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of potent adenosine A2A and A3 receptor agonist. National Center for Biotechnology Information. (n.d.). Retrieved from [Link]

• ORGANIC REACTION MECHANISM Addition to the Carbonyl Group Nucleophilic Addition Reactions. (n.d.).

• Diels–Alder reaction. Wikipedia. (n.d.). Retrieved from [Link]

• 3-acylamino-2h-pyran-2-ones as dienes in diels-alder reactions. (n.d.).
• Diels-Alder reaction of pyran-2(H)-ones. (n.d.).
• CN102781927A - Process for the preparation of methyl-methyl-3, 4-dihydro-2h-pyran-5-carboxylate. Google Patents. (n.d.).

• Synthesis of 3,4-dihydro-2H-pyrans. Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• 3,4-Dihydro-2H-pyran Dihydropyran (3,4-Dihydro-2-H-pyran). Sigma-Aldrich. (n.d.).

• Nucleophilic Addition To Carbonyls. Master Organic Chemistry. (2022, September 9). Retrieved from [Link]

• In-depth Technical Guide: 13C NMR Analysis of 3,4-dihydro-2H-pyran-2-methanol. Benchchem. (n.d.).
• 436 reactions of 5-formyl- and 5-acyl-3,4-dihydro-2h-pyrans and their annelated analogs with nucleophiles. (n.d.).

• joint obtaining of 2,5-diethyl-3,4-dihydro-2h-pyran-2- methanol and sodium salt of. SciSpace. (n.d.). Retrieved from [Link]

• Nucleophilic Addition Reaction Mechanism, Grignard Reagent, NaBH4, LiAlH4, Imine, Enamine, Reduction. The Organic Chemistry Tutor. (2017, January 10). Retrieved from [Link]

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• 3. (3,4-dihydro-2H-pyran-2-yl)methyl 3,4-dihydro-2H-pyran-2-carboxylate | C12H16O4 | CID 95836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Diels–Alder reaction - Wikipedia [en.wikipedia.org]

Application Notes & Protocols: The Strategic Utility of Methyl 2-Methyl-3,4-dihydro-2H-pyran-2-carboxylate

Introduction: A Heterocyclic Scaffold of Untapped Potential

In the landscape of synthetic organic chemistry, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate emerges as a uniquely valuable scaffold, possessing a confluence of functional groups within a compact heterocyclic framework. Its structure, featuring a quaternary stereocenter, a reactive enol ether, and a versatile ester moiety, presents a rich platform for a diverse array of chemical transformations. This guide provides an in-depth exploration of this building block's synthesis, core reactivity, and application, offering researchers and drug development professionals the technical insights required to leverage its full synthetic potential.

Compound Property	Data
IUPAC Name	methyl 2-methyl-3,4-dihydropyran-2-carboxylate
CAS Number	58293-76-8[1]
Molecular Formula	C₈H₁₂O₃[2][3]
Molecular Weight	156.18 g/mol
Physical Form	Liquid
InChI Key	XAAVJULVJSUCIO-UHFFFAOYSA-N[2]

Foundational Synthesis: The Hetero-Diels-Alder Approach

The construction of the dihydropyran ring system is most elegantly achieved through a hetero-Diels-Alder reaction, a powerful [4+2] cycloaddition.[4] In this specific case, the reaction involves an α,β-unsaturated aldehyde, such as acrolein (the 4π component or "diene"), and an electron-rich alkene, methyl methacrylate (the 2π component or "dienophile"). This concerted, pericyclic reaction rapidly builds molecular complexity, simultaneously forming two new carbon-carbon bonds and establishing the core heterocyclic structure in a single, atom-economical step.

Caption: Synthesis via Hetero-Diels-Alder Reaction.

Protocol 2.1: Synthesis of Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

This protocol describes a representative procedure for the Lewis acid-catalyzed hetero-Diels-Alder reaction. The choice of a Lewis acid catalyst is crucial for enhancing reaction rates and controlling regioselectivity, which can otherwise be a challenge in thermal cycloadditions.

Materials:

• Acrolein (freshly distilled)

• Methyl methacrylate

• Zinc Chloride (ZnCl₂), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, and standard glassware for workup and purification.

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous dichloromethane (2.0 M relative to the dienophile) and anhydrous zinc chloride (0.2 eq).

• Cool the stirred suspension to 0 °C using an ice bath.

• Add methyl methacrylate (1.0 eq) dropwise to the suspension.

• In a separate dropping funnel, prepare a solution of freshly distilled acrolein (1.2 eq) in anhydrous dichloromethane.

• Add the acrolein solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by fractional distillation under vacuum to yield the pure title compound.

Core Reactivity & Synthetic Transformations

The synthetic utility of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate stems from the orthogonal reactivity of its functional groups. Strategic manipulation of the ester, the enol ether, and the alkene moieties allows for the generation of a diverse library of downstream intermediates.

Caption: Key transformations of the building block.

Reactions at the Ester Moiety: Accessing Diverse Functionalities

The ester group serves as a gateway to numerous other functional groups through well-established transformations.

• Saponification: Hydrolysis under basic conditions (e.g., LiOH in THF/H₂O) followed by acidic workup yields the corresponding carboxylic acid, 2-methyl-3,4-dihydro-2H-pyran-2-carboxylic acid. This product is a valuable intermediate for amide coupling reactions or other carboxylic acid-specific chemistry.

• Reduction: Treatment with strong reducing agents like lithium aluminum hydride (LiAlH₄) in an ethereal solvent cleanly reduces the ester to the primary alcohol, (2-methyl-3,4-dihydro-2H-pyran-2-yl)methanol. This alcohol can be further functionalized, for instance, through oxidation to the corresponding aldehyde.[5]

• Amidation: Direct conversion to amides can be achieved by reaction with amines, often facilitated by reagents like trimethylaluminum or via conversion to an activated acyl species from the parent carboxylic acid.

Reactions of the Enol Ether: Strategic Ring-Opening

The enol ether is arguably the most synthetically interesting feature of the molecule, providing a handle for elegant ring-opening strategies that unveil a linear carbon skeleton with preserved functionality.

Mechanism of Electrophilic Ring-Opening: An important reaction class for 2-alkoxy-3,4-dihydropyrans is the electrophilic ring-opening reaction.[6][7][8][9] In the presence of a Lewis acid, the ring oxygen is activated, making the C2 position highly electrophilic. Nucleophiles, such as thiols, can then attack at C2, leading to the formation of a ring-opened intermediate. A second molecule of the nucleophile can then displace the remaining methoxy group (from the original ester), resulting in a product containing both a 1,3-dicarbonyl moiety and a bis(alkylthio)methane fragment.[6][7] This reaction is a powerful method for creating molecular complexity.[7][9]

Caption: Mechanism of thiol-mediated ring-opening.

Protocol 3.1: Lewis Acid-Catalyzed Ring-Opening with Thiophenol

This protocol is adapted from literature procedures demonstrating the selective ring-opening of 2-alkoxy-3,4-dihydropyrans.[7][9] The choice of manganese(II) bromide as a catalyst has been shown to be effective for this transformation.[9]

Materials:

• Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

• Thiophenol

• Manganese(II) bromide (MnBr₂), anhydrous

• 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard glassware for reaction, workup, and purification.

Procedure:

• To a solution of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate (1.0 eq) in anhydrous 1,2-dichloroethane (0.2 M), add thiophenol (2.2 eq).

• Add anhydrous manganese(II) bromide (0.1 eq) to the stirred solution.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and quench with saturated aqueous NaHCO₃.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography to obtain the ring-opened product.

Summary and Outlook

Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate represents a powerful and versatile building block for modern organic synthesis. Its efficient construction via the hetero-Diels-Alder reaction and the orthogonal reactivity of its constituent functional groups provide a robust platform for generating molecular diversity. The protocols and applications detailed herein demonstrate its utility in accessing both complex acyclic structures through strategic ring-opening and a variety of functionalized heterocyclic derivatives. For researchers in medicinal chemistry and natural product synthesis, mastering the reactivity of this scaffold can unlock new and efficient pathways to novel molecular targets.

References

• Lanzhou Institute of Chemical Physics, Chinese Academy of Sciences. (2011). Ring-Opening Reactions of 2-Alkoxy-3, 4-dihydropyrans with Thiols or Thiophenols. Available at: [Link]

• Li, M., et al. (2011). Ring-Opening Reactions of 2-Alkoxy-3,4-dihydropyrans with Thiols or Thiophenols. Organic Letters, 13(5), 904–907. Available at: [Link]

• PubMed. (2011). Ring-opening reactions of 2-alkoxy-3,4-dihydropyrans with thiols or thiophenols. Organic Letters. Available at: [Link]

• American Chemical Society. (2011). Ring-Opening Reactions of 2-Alkoxy-3,4-dihydropyrans with Thiols or Thiophenols. Organic Letters. Available at: [Link]

• OiPub. (2011). Ring-Opening Reactions of 2-Alkoxy-3,4-dihydropyrans with Thiols or Thiophenols. Available at: [Link]

• Kočevar, M., et al. (2005). 3-acylamino-2h-pyran-2-ones as dienes in diels-alder reactions. ARKIVOC. Available at: [Link]

• Elsevier. (2013). Synthesis of new pyran and pyranoquinoline derivatives. Arabian Journal of Chemistry. Available at: [Link]

• PubChemLite. Methyl 2-methyl-3,4-dihydro-2h-pyran-2-carboxylate (C8H12O3). Available at: [Link]

• American Elements. Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate. Available at: [Link]

• Indian Journal of Chemistry. (2000). Diels-Alder reaction of pyran-2(H)-ones. Available at: [Link]

• Wikipedia. Diels–Alder reaction. Available at: [Link]

Sources

• 1. 58293-76-8|Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate|BLD Pharm [bldpharm.com]
• 2. PubChemLite - Methyl 2-methyl-3,4-dihydro-2h-pyran-2-carboxylate (C8H12O3) [pubchemlite.lcsb.uni.lu]
• 3. americanelements.com [americanelements.com]
• 4. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Ring-Opening Reactions of 2-Alkoxy-3, 4-dihydropyrans with Thiols or Thiophenols----Lanzhou Institute of Chemical Physics,Chinese Academy of Sciences [english.licp.cas.cn]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Ring-opening reactions of 2-alkoxy-3,4-dihydropyrans with thiols or thiophenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis and Downstream Functionalization of Methyl 2-Methyl-3,4-dihydro-2H-pyran-2-carboxylate via Hetero-Diels-Alder Cycloaddition

Executive Summary

Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate (CAS: 58293-76-8) is a highly versatile dihydropyran intermediate, prominently utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Most notably, it serves as a critical structural scaffold in the synthesis of the FDA-approved RET kinase inhibitor, Pralsetinib (Gavreto)[1]. This application note details the scalable thermal Hetero-Diels-Alder (HDA) cycloaddition used to construct its core, followed by downstream functionalization protocols. Designed for drug development professionals, this guide emphasizes mechanistic rationale, stoichiometric precision, and self-validating analytical checkpoints.

Mechanistic Insights: The Hetero-Diels-Alder (HDA) Paradigm

The formation of the 3,4-dihydro-2H-pyran ring is achieved through a thermally driven [4+2] cycloaddition[2].

• Diene & Dienophile : Acrylaldehyde (acrolein) acts as an electron-deficient heterodiene (1-oxabutadiene system), while methyl methacrylate acts as the dienophile.

• Causality of Reaction Conditions : Because both the heterodiene and dienophile are electron-deficient, the reaction lacks the strong HOMO-LUMO polarization typical of normal or inverse-electron-demand Diels-Alder reactions. Consequently, the cycloaddition requires a high activation energy, necessitating elevated temperatures (180 °C). A sealed pressure vessel (autoclave) is mandatory to maintain the reactants in the liquid phase, as acrolein boils at 53 °C.

• Role of Hydroquinone : At 180 °C, vinyl monomers like acrolein and methyl methacrylate are highly susceptible to auto-initiated free-radical polymerization. Hydroquinone (1 mol%) is strictly required as a radical scavenger to suppress polymerization and direct the reaction pathway toward the thermodynamic HDA cycloadduct[1].

Fig 1: Workflow of the thermal Hetero-Diels-Alder cycloaddition to form the dihydropyran core.

Application in Drug Discovery: The Pralsetinib Pathway

In the synthesis of Pralsetinib, the C5-C6 double bond of the dihydropyran is subjected to a regioselective hydroboration-oxidation sequence, yielding a tetrahydropyran alcohol[1]. Subsequent oxidation with Pyridinium Chlorochromate (PCC) yields the corresponding ketone, which is further functionalized to build the complex multi-ring system of the RET inhibitor[2].

Fig 2: Downstream synthetic logic mapping the dihydropyran intermediate to Pralsetinib.

Quantitative Data & Reagent Summaries

Table 1: Stoichiometry and Reaction Parameters for HDA Cycloaddition

Reagent	Role	MW ( g/mol )	Equivalents	Amount
Acrylaldehyde (Acrolein)	Heterodiene	56.06	1.07	120 g (2.14 mol)
Methyl Methacrylate	Dienophile	100.12	1.00	200 g (2.00 mol)
Hydroquinone	Radical Inhibitor	110.11	0.01	2.2 g (20 mmol)
Target Dihydropyran	Product	156.18	~0.22 (Yield)	70 g

Table 2: Self-Validation Parameters (1H-NMR, 400 MHz, CDCl3) [1]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Structural Assignment
6.38	Doublet (J=6.4 Hz)	1H	C6-H (Enol ether proton, adjacent to O)
4.73 - 4.70	Multiplet	1H	C5-H (Vinylic proton)
3.76	Singlet	3H	-OCH3 (Methyl ester)
2.25 - 2.22	Multiplet	1H	C4-H (Equatorial/Axial)
1.99 - 1.96	Multiplet	2H	C3-H2
1.79 - 1.77	Multiplet	1H	C4-H (Axial/Equatorial)
1.49	Singlet	3H	-CH3 (C2 Methyl group)

Experimental Protocols

Protocol 1: Thermal Synthesis of Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

Caution: Acrolein is highly toxic, volatile, and lachrymatory. Perform all transfers in a high-performance fume hood. The use of a blast shield is recommended when operating the pressure vessel.

• Preparation : To a 1 L stainless steel pressure vessel (autoclave), add methyl methacrylate (200 g, 2.00 mol) and hydroquinone (2.2 g, 20 mmol)[1].

• Addition : Chill the vessel in an ice bath to minimize volatility, then add acrylaldehyde (120 g, 2.14 mol)[1].

• Sealing and Heating : Seal the vessel securely. Heat the reaction mixture to 180 °C. Causality: The internal pressure will rise significantly as the mixture is heated past the boiling points of the monomers; ensure the vessel is rated for high-pressure applications. Maintain the temperature at 180 °C for exactly 1 hour[1].

• Cooling : Remove the heat source and allow the vessel to cool completely to ambient temperature before carefully venting any residual pressure.

• Purification : Concentrate the crude mixture under reduced pressure to remove unreacted volatile monomers.

• Chromatography : Purify the residue via silica gel column chromatography using a gradient elution of petroleum ether:ethyl acetate (100:1 to 80:1)[1].

• Validation : Pool the fractions exhibiting an Rf of ~0.4 (in 90:10 PE:EA, visualized via KMnO4 stain) and concentrate to yield the product as a pale yellow oil (approx. 70 g, 22% yield). Confirm identity and purity using the 1H-NMR parameters in Table 2[1].

Protocol 2: Regioselective Hydroboration-Oxidation (Downstream Functionalization)

Objective: Conversion of the dihydropyran to methyl 5-hydroxy-2-methyltetrahydro-2H-pyran-2-carboxylate.

• Hydroboration : Dissolve the purified dihydropyran (20.0 g, 128 mmol) in anhydrous THF (200 mL) under a nitrogen atmosphere. Cool to -5 °C using an ice/brine bath[1].

• Borane Addition : Dropwise, add Borane-THF complex (67 mL, 1 M in THF). Causality: Slow addition controls the exothermic reaction and ensures regioselective anti-Markovnikov addition of the boron to the less sterically hindered C5 carbon. Stir at 0 °C for 3 hours[1].

• Quenching : Carefully quench the reaction by adding a solution of sodium acetate (10.5 g, 128 mmol) in water (15 mL)[1].

• Oxidation : Slowly add 30% hydrogen peroxide solution (23.6 g, 208.2 mmol) at 0 °C. Causality: H2O2 oxidizes the alkylborane to the corresponding alcohol with retention of stereochemistry. Stir at 30 °C for 3 hours[1].

• Validation & Workup : Monitor by TLC (stain with KMnO4 to detect the disappearance of the oxidizable C5-C6 double bond of the dihydropyran). Partition the mixture between saturated sodium sulfite solution (to safely quench residual peroxides) and THF. Extract, dry over Na2SO4, and concentrate to yield the tetrahydropyran alcohol[1].

References

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. US20170121312A1 - Inhibitors of ret - Google Patents [patents.google.com]

biological activity of compounds from methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

Technical Application Note: Functionalization and Biological Screening of Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate Derivatives

Executive Summary

Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate (MMDPC) is a versatile heterocyclic scaffold generated via the hetero-Diels-Alder reaction. While the parent ester exhibits limited intrinsic biological activity, it serves as a critical "privileged structure" in the synthesis of high-value pharmacophores. Notably, it is the structural progenitor of Pralsetinib (a selective RET kinase inhibitor for NSCLC) and Odevixibat (an ileal bile acid transporter inhibitor). Furthermore, its dihydropyran core functions as a chiral pool precursor for 2,6-dideoxysugars (e.g., L-vancosamine, D-desosamine), which are essential moieties in macrolide and anthracycline antibiotics.

This guide details the chemical functionalization of MMDPC and provides standardized protocols for screening the biological activity of its downstream derivatives, specifically focusing on kinase inhibition and cytotoxic efficacy.

Scaffold Architecture & Synthesis

The MMDPC scaffold is synthesized via a thermal [4+2] cycloaddition between acrolein (heterodiene) and methyl methacrylate (dienophile). This reaction establishes the pyran ring with a quaternary center at C2, a feature critical for the selectivity of derived drugs.

Mechanism of Action (Chemical)

The olefin at C5–C6 allows for regiospecific functionalization (e.g., hydroboration), while the ester group at C2 provides a handle for coupling to complex aryl/heteroaryl systems.

Figure 1: Divergent synthesis pathways from the MMDPC scaffold to major pharmaceutical targets.

Chemical Functionalization Protocols

Safety Note: Acrolein is highly toxic and volatile. All synthesis steps involving acrolein must be performed in a certified fume hood.

Protocol A: Synthesis of the MMDPC Core

• Reagents: Acrolein (1.05 eq), Methyl Methacrylate (1.0 eq), Hydroquinone (1% w/w, polymerization inhibitor).

• Procedure:

  • Combine reagents in a sealed heavy-wall pressure vessel.

  • Heat to 180°C for 1 hour. Note: High temperature is required to overcome the activation energy of the inverse electron-demand Diels-Alder reaction.

  • Cool to ambient temperature.[1][2]

  • Concentrate under reduced pressure to remove unreacted acrolein.

  • Purification: Silica gel chromatography (Petroleum ether:Ethyl acetate 90:10).

  • Yield: Expect ~20–30% yield of the pale yellow oil.

Protocol B: Hydroboration to 5-Hydroxy Derivative (Pralsetinib Precursor)

This step introduces the hydroxyl group necessary for subsequent amination.

• Substrate: MMDPC (20.0 g, 128 mmol).

• Reagents: Borane-THF complex (1.0 M, 0.5 eq), Sodium Acetate, 30%

  .

• Procedure:

  • Dissolve MMDPC in anhydrous THF under

    . Cool to -5°C.

  • Add

    dropwise. Stir at 0°C for 3 hours.

  • Quench: Add aqueous NaOAc followed by slow addition of

    (exothermic).

  • Stir at 30°C for 3 hours to complete oxidation.

  • Extraction: Partition between saturated

    and THF/EtOAc.

  • Result: Methyl 5-hydroxy-2-methyltetrahydro-2H-pyran-2-carboxylate.[2]

Biological Activity & Screening Applications

Derivatives of MMDPC are primarily screened for Tyrosine Kinase Inhibition (specifically RET) and Antiproliferative Activity .

Target 1: RET Kinase Inhibition (Oncology)

The 5-aminopyran derivatives (mimicking the Pralsetinib core) bind to the ATP-binding pocket of the RET (Rearranged during Transfection) kinase.

• Mechanism: Competitive inhibition of ATP binding, preventing phosphorylation of downstream effectors (RAS/MAPK/ERK pathway).

• Clinical Relevance: RET fusions are oncogenic drivers in NSCLC and papillary thyroid cancer.

Target 2: Ileal Bile Acid Transporter (IBAT) Inhibition

Derivatives functionalized at the ester position (e.g., Odevixibat) inhibit the reabsorption of bile acids in the terminal ileum.[3]

• Mechanism: Non-systemic inhibition of the IBAT transporter on the luminal surface of enterocytes.

• Clinical Relevance: Reduces serum bile acids in cholestatic liver diseases.

Biological Screening Protocols

Protocol C: In Vitro RET Kinase Inhibition Assay

This assay quantifies the potency (

) of MMDPC-derived compounds against the RET kinase enzyme.

Materials:

• Recombinant human RET kinase domain.

• Substrate: Poly(Glu, Tyr) 4:1 peptide.

• ATP (10

  M, apparent).

• Detection System: ADP-Glo™ (Promega) or similar luminescence-based ADP detection.

Workflow:

• Compound Preparation: Prepare 3-fold serial dilutions of the test compound in DMSO (Top concentration: 10

  M).

• Enzyme Reaction:

  • Mix RET kinase (2 ng/well) with peptide substrate (0.2 mg/mL) in reaction buffer (40 mM Tris pH 7.5, 20 mM

    , 0.1 mg/mL BSA).

  • Add 1

    L of compound dilution. Incubate 10 min at 25°C.

  • Initiate reaction by adding ATP. Incubate for 60 min at 25°C.

• Detection:

  • Add ADP-Glo Reagent (stops reaction, depletes remaining ATP). Incubate 40 min.

  • Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate 30 min.

• Analysis: Measure luminescence. Plot RLU vs. log[Compound]. Calculate

  using non-linear regression (Sigmoidal dose-response).

Validation Criteria:

• Z-Factor: > 0.5.

• Reference Control: Pralsetinib (

  nM).

Protocol D: Cell Viability Assay (MTT)

Used to assess the cytotoxicity of derivatives against RET-fusion positive cell lines (e.g., LC-2/ad).

Workflow:

• Seeding: Plate LC-2/ad cells (5,000 cells/well) in 96-well plates. Incubate 24h.

• Treatment: Add test compounds (0.1 nM – 10

  M). Incubate for 72h.

• Development:

  • Add MTT reagent (0.5 mg/mL). Incubate 4h at 37°C.

  • Solubilize formazan crystals with DMSO.

• Readout: Absorbance at 570 nm.

Data Presentation & Analysis

When reporting biological activity for MMDPC derivatives, structure data as follows:

Table 1: Structure-Activity Relationship (SAR) of MMDPC Derivatives

Compound ID	R-Group (C5 Position)	RET IC50 (nM)	LC-2/ad GI50 (nM)	Selectivity Index (vs. KDR)
MMDPC-01	-OH (Intermediate)	>10,000	>10,000	N/A
MMDPC-05	-NH-Pyrazolo[1,5-a]pyrimidine	12.5	45.0	>100x
Pralsetinib	(Reference Drug)	0.4	1.2	>500x

Logic Diagram: Screening Decision Tree

Figure 2: Decision tree for advancing MMDPC derivatives through biological screening.

References

• Synthesis of Pralsetinib Intermediate: "Synthesis of Compound 149: Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate." New Drug Approvals, 2020.

• RET Inhibitor Patent: Blueprint Medicines Corporation. "Inhibitors of RET."[2] US Patent Application US20170121312A1, 2017.

• Odevixibat Synthesis: "Odevixibat: Synthesis and Purification." New Drug Approvals, 2020.

• Deoxysugar Synthesis: Bennett, C. S. "Methods for 2-Deoxyglycoside Synthesis." Chemical Reviews, 2018.

• Dihydropyran Biological Activity: "A Comparative Guide to the Biological Activity of 3,4-dihydro-2H-pyran-2-methanol Derivatives." BenchChem, 2025.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2017079140A1 - Inhibitors of ret - Google Patents [patents.google.com]
• 3. New Drug Approvals [approvals84.rssing.com]
• 4. benchchem.com [benchchem.com]

Application Note: Dihydropyrans as Key Intermediates in the Total Synthesis of Natural Products

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocol

Introduction: The Strategic Value of the Dihydropyran Scaffold

The 2H-pyran and 3,4-dihydro-2H-pyran (DHP) rings are ubiquitous structural motifs in a vast array of bioactive natural products, including polyketides, macrolides, and marine toxins such as bryostatins, spongistatins, and callipeltosides. Because simple 2H-pyrans are inherently unstable and exist in equilibrium with their open-chain isomers, the synthesis of stable, highly functionalized dihydropyran derivatives is a critical strategic node in drug discovery and total synthesis[1].

In complex molecule synthesis, the dihydropyran core is not merely a structural endpoint; it serves as a versatile linchpin. The embedded olefin allows for subsequent stereoselective functionalizations—such as epoxidation, dihydroxylation, or cross-coupling—enabling the rapid generation of molecular complexity required for structure-activity relationship (SAR) studies[2].

Mechanistic Pathways & Synthetic Logic

Selecting the appropriate synthetic strategy for DHP construction depends heavily on the required substitution pattern and stereochemical constraints of the target natural product. The three most robust methodologies employed in modern synthesis are:

• Prins Cyclization (and Silyl-Prins): Highly effective for generating 2,6-disubstituted dihydropyrans and tetrahydropyrans. The use of vinylsilanes in a silyl-Prins cyclization minimizes competitive oxonia-Cope rearrangements, driving the reaction exclusively toward the cis-2,6-disubstituted DHP with excellent diastereoselectivity[3][4][5].

• Ring-Closing Metathesis (RCM): Utilizes ruthenium-based Grubbs catalysts to form unsaturated rings from acyclic diene precursors. It is highly functional-group tolerant and ideal for macrocyclic polyethers[1][6].

• Hetero-Diels-Alder (HDA): A convergent [4+2] cycloaddition approach that rapidly builds complexity, particularly useful for spiroketals and fused pyran systems[1].

Fig 1. Strategic pathways for assembling dihydropyran cores in natural product synthesis.

Quantitative Comparison of Synthetic Strategies

To guide experimental design, the following table summarizes the performance metrics of these core strategies based on recent total synthesis campaigns[1][3][5]:

Synthetic Strategy	Key Reagents / Catalysts	Typical Yields	Stereoselectivity	Primary Natural Product Targets
Silyl-Prins Cyclization	TMSOTf, FeCl₃, Vinylsilanes	75% – 92%	Excellent (cis-selective)	Rhopaloic acid analogues, Doremox
Ring-Closing Metathesis	Grubbs II, Hoveyda-Grubbs	80% – 95%	Moderate (E/Z dependent)	Macrolides, Complex polyethers
Hetero-Diels-Alder	Lewis acids (e.g., BF₃·OEt₂)	60% – 85%	High (endo/exo control)	Spiroketals, Fused pyrans
NHC-Catalyzed Annulation	N-Heterocyclic Carbenes	70% – 90%	High Enantioselectivity	Chiral 3,4-dihydropyran-2-ones

Validated Protocol: Stereoselective Silyl-Prins Cyclization

This protocol details the synthesis of cis-2,6-disubstituted dihydropyrans via the silyl-Prins cyclization of Z-vinylsilyl alcohols, mediated by trimethylsilyl trifluoromethanesulfonate (TMSOTf). This specific methodology is highly valued for its short reaction times, scalability, and strict diastereocontrol[5].

Scientific Causality & Experimental Design Principles

• Why Z-vinylsilyl alcohols? The silyl group directs the stabilization of the intermediate β-silyl carbocation, preventing unwanted side reactions (like the 2-oxonia-[3,3]-sigmatropic rearrangement) and ensuring the double bond forms precisely within the pyran ring[4][5].

• Why TMSOTf at -78 °C? TMSOTf is a powerful Lewis acid that activates the aldehyde to form an oxocarbenium ion. Conducting the addition at -78 °C suppresses polymerization and thermodynamic equilibration, locking the transition state into a chair conformation that places both bulky substituents in equatorial positions, yielding the cis-isomer exclusively[5].

• Why quench with Triethylamine (Et₃N)? The reaction generates highly acidic triflic acid species. If quenched with water directly, the acidic environment can catalyze the ring-opening of the newly formed dihydropyran. Et₃N neutralizes the acid before aqueous workup, preserving the integrity of the product[1][5].

Step-by-Step Methodology

Reagents Required:

• Z-vinylsilyl alcohol (1.0 equiv)

• Aldehyde (1.2 equiv)

• TMSOTf (1.1 equiv)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et₃N)

• Saturated aqueous NaHCO₃ and Brine

Step 1: System Preparation (Anhydrous Conditions)

• Flame-dry a round-bottom flask equipped with a magnetic stir bar under a continuous stream of Argon.

• Dissolve the Z-vinylsilyl alcohol (1.0 mmol) and the aldehyde (1.2 mmol) in anhydrous DCM (10 mL, 0.1 M concentration).

• Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Stir for 10 minutes to ensure thermal equilibration.

Step 2: Lewis Acid Activation 4. Add TMSOTf (1.1 mmol) dropwise over 5 minutes via a gas-tight syringe.

• Critical Insight: Rapid addition will cause a localized exotherm, potentially eroding the diastereomeric ratio (dr) and leading to decomposition.

Step 3: Cyclization & Monitoring 5. Maintain the reaction at -78 °C and stir for 1 to 2 hours. 6. Monitor the reaction progress via Thin Layer Chromatography (TLC) (Hexanes/EtOAc, 9:1). The oxocarbenium formation and subsequent cyclization are typically rapid.

Step 4: Quenching & Workup 7. Once the starting material is consumed, quench the reaction at -78 °C by adding Et₃N (2.0 mmol) dropwise. Stir for 5 minutes. 8. Remove the cooling bath and allow the mixture to warm to room temperature. 9. Dilute the mixture with additional DCM (10 mL) and wash sequentially with saturated aqueous NaHCO₃ (15 mL) and brine (15 mL). 10. Extract the aqueous layer with DCM (2 x 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Self-Validating Purification & Analysis 11. Purify the crude residue via flash column chromatography on silica gel (pre-neutralized with 1% Et₃N in hexanes to prevent acid-catalyzed degradation on the column). 12. Validation Check: Analyze the purified product via ¹H NMR. The successful formation of the dihydropyran ring is self-validated by the appearance of characteristic vinylic protons (typically a multiplet around δ 5.6 – 5.9 ppm) and the diagnostic coupling constants of the axial protons at the C2 and C6 positions, confirming the cis-relationship.

Fig 2. Step-by-step experimental workflow for the TMSOTf-mediated silyl-Prins cyclization.

Conclusion

The dihydropyran core remains a privileged scaffold in the synthesis of biologically active natural products. By understanding the mechanistic nuances of methods like the silyl-Prins cyclization—specifically the role of Lewis acid activation, temperature control, and strategic quenching—chemists can achieve high yields and absolute stereocontrol. These validated protocols ensure reproducibility and structural integrity, accelerating the downstream synthesis of complex polyketides and marine therapeutics.

References

• Natural Product Synthesis (a selection). Professor Steven V. Ley Research Group, University of Cambridge. Available at: [Link]

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 2021. Available at: [Link]

• Towards an efficient methodology for the synthesis of functionalized dihydropyrans by silyl-Prins cyclization: access to truncated natural products. PubMed Central (PMC), 2024. Available at:[Link]

• 3,4-Dihydropyran-2-one synthesis. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years [beilstein-journals.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. 3,4-Dihydropyran-2-one synthesis [organic-chemistry.org]

protecting group strategies involving dihydropyran systems

Application Note: Strategic Implementation of Dihydropyran (DHP) Protecting Groups

Executive Summary & Strategic Rationale

The protection of hydroxyl groups as tetrahydropyranyl (THP) ethers is a cornerstone strategy in multi-step organic synthesis.[1] While often criticized for generating diastereomeric mixtures ("NMR complexity"), the THP group offers a unique stability profile: it is impervious to strong bases, nucleophiles, hydrides, and organometallics, yet labile to mild acid.

When to Choose THP:

• Route Requirement: The synthetic route involves harsh basic conditions (e.g., alkylation with n-BuLi, Grignard additions) or reduction steps (LiAlH₄).

• Cost Sensitivity: Dihydropyran is inexpensive compared to silyl chlorides (e.g., TBDPSCl).

• Orthogonality: You require a group that survives fluoride treatment (unlike silyl ethers) and hydrogenolysis (unlike benzyl ethers).

The "Chirality Tax": The reaction of an alcohol with 3,4-dihydro-2H-pyran (DHP) generates a new stereocenter at the anomeric position. If the substrate is chiral, this results in a mixture of diastereomers, often appearing as complex multiplets in NMR spectra.[2][3] Strategic Advice: Do not attempt to separate these diastereomers unless the THP is the final target. Treat the mixture as a single compound for characterization (High-Res Mass Spectrometry is critical here).

Mechanistic Pathway

Understanding the mechanism is vital for troubleshooting. The reaction is an electrophilic addition driven by the formation of a resonance-stabilized oxonium ion.

Figure 1: Acid-catalyzed formation of THP ethers via the oxonium intermediate.

Comparative Stability Data

The following table contextualizes THP stability against common alternatives, aiding in orthogonal planning.

Reagent Class	Acid Stability	Base Stability	Fluoride Stability	Oxidation Stability
THP Ether	Low (Cleaves pH < 4)	High (Stable to n-BuLi, KOH)	High (Stable to TBAF)	Moderate (Stable to Jones, PCC)
TMS Ether	Very Low	Low	Very Low	Low
TBDMS Ether	Low/Moderate	Moderate	Very Low	Moderate
Benzyl Ether	High	High	High	Low (Cleaves w/ H₂/Pd)

Detailed Experimental Protocols

Protocol A: Standard Robust Protection (PPTS Catalysis)

Best for: General substrates, gram-scale synthesis, and acid-sensitive substrates where strong sulfonic acids (p-TsOH) might cause degradation.

Reagents:

• Substrate Alcohol (1.0 equiv)

• 3,4-Dihydro-2H-pyran (DHP) (1.5 equiv)[4]

• Pyridinium p-toluenesulfonate (PPTS) (0.1 equiv)

• Dichloromethane (DCM) (Anhydrous)

Procedure:

• Setup: Flame-dry a round-bottom flask and cool under Argon. Add the alcohol and dissolve in DCM (0.2 M concentration).

• Addition: Add DHP (1.5 equiv) via syringe.

• Catalysis: Add PPTS (0.1 equiv) in one portion.

• Reaction: Stir at room temperature.

  • Monitoring: Check TLC after 2 hours. The product will appear as two spots (diastereomers) or a streak.

• Quench: Dilute with Et₂O (precipitates the pyridinium salt) and wash with half-saturated brine.

• Purification: Dry organic layer over Na₂SO₄. Flash chromatography (typically Hexanes/EtOAc) is effective. Note: The diastereomers may separate slightly on the column; collect all fractions.

Protocol B: Green/Heterogeneous Protection (Amberlyst-15)

Best for: High-throughput chemistry, easy workup (filtration only), and avoiding soluble acidic residues.

Reagents:

• Substrate Alcohol (1.0 equiv)

• DHP (1.2 equiv)

• Amberlyst-15 resin (10-20 mg per mmol substrate)

• Solvent: Hexane or DCM

Procedure:

• Reaction: Mix alcohol and DHP in the solvent. Add Amberlyst-15 resin.

• Agitation: Stir gently (to avoid grinding the resin) at 25°C for 1-3 hours.

• Workup: Filter the reaction mixture through a cotton or fritted glass plug to remove the resin.

• Isolation: Evaporate solvent. Often yields pure product without chromatography due to the cleanliness of the heterogeneous catalysis.

Protocol C: Mild, Neutral Deprotection (LiCl/DMSO)

Best for: Highly acid-sensitive substrates (e.g., containing epoxides, acetals) where acetic acid might cause migration or hydrolysis.

Reagents:

• THP-Protected Substrate (1.0 equiv)

• Lithium Chloride (LiCl) (5.0 equiv)

• Water (5.0 equiv)

• DMSO (Solvent)[2][5]

Procedure:

• Dissolution: Dissolve the THP ether in DMSO (0.1 M).

• Activation: Add LiCl and H₂O.

• Heat: Heat the mixture to 90°C for 4–6 hours.

  • Mechanism:[4] The high dielectric constant of DMSO solvates the cation, allowing the chloride/water system to hydrolyze the acetal via a concerted mechanism that avoids free protons.

• Workup: Cool to RT. Dilute with water and extract exhaustively with EtOAc (DMSO is difficult to remove; multiple washes with water/brine are required).

Troubleshooting & Optimization Workflow

Common failure modes involve polymerization of DHP or incomplete conversion.

Figure 2: Decision tree for troubleshooting THP protection/deprotection anomalies.

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999. (The definitive guide on stability and reactivity profiles).

• Miyashita, M.; Yoshikoshi, A.; Grieco, P. A. "Pyridinium p-toluenesulfonate.[2][4] A mild and efficient catalyst for the tetrahydropyranylation of alcohols."[5][6] J. Org.[6][7] Chem.1977 , 42, 3772–3774. Link

• Maiti, G.; Roy, S. C. "A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols."[6][7] J. Org.[6][7] Chem.1996 , 61, 6038–6039.[7] Link

• Khan, A. T.; Parvin, T.; Choudhury, L. H. "Silica-supported perchloric acid: A simple and convenient synthetic protocol for the protection of hydroxyl groups."[6] Synthesis2006 , 2497–2502.[6] Link

• Stephens, J. R.; et al. "Bismuth triflate catalyzed tetrahydropyranylation of alcohols."[6] Eur. J. Org.[6] Chem.2003 , 3827–3831.[6] Link

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. total-synthesis.com [total-synthesis.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 7. organic-chemistry.org [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Purification of Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

Welcome to the Advanced Intermediates Technical Support Center. This guide is designed for researchers, analytical chemists, and drug development professionals working with methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate (CAS: 58293-76-8).

As a Senior Application Scientist, I frequently see downstream failures resulting from the mishandling of this specific intermediate. This compound is a critical building block utilized in the synthesis of active pharmaceutical ingredients (APIs), most notably the RET kinase inhibitor Pralsetinib[1][2]. Because it features an electron-rich dihydropyran ring (an enol ether), it presents unique purification challenges related to acid sensitivity and thermal polymerization.

Troubleshooting & FAQs

Q1: Why does my product degrade or turn into a complex mixture during standard silica gel chromatography? Causality: The dihydropyran ring is a cyclic enol ether. Standard silica gel contains active silanol groups that are inherently acidic (pH ~4.5–5.5). When the electron-rich double bond of the enol ether interacts with these acidic sites, it becomes protonated, forming a highly reactive oxocarbenium ion. This intermediate rapidly undergoes hydration (ring-opening) or oligomerization, destroying your yield. Solution: You must deactivate the silica gel. Pre-treat the column with 1% Triethylamine (TEA) in your non-polar eluent (e.g., petroleum ether) to neutralize the acidic silanol sites before loading the crude mixture.

Q2: I am observing spontaneous polymerization during solvent evaporation. How can I prevent this? Causality: This compound is synthesized via a Diels-Alder reaction from highly polymerizable monomers: acrylaldehyde and methyl methacrylate[1]. During rotary evaporation, the concentration of trace radicals or peroxides increases. Heat accelerates radical initiation, triggering auto-polymerization of the dihydropyran double bond. Solution: Maintain a radical scavenger in the system. The original synthesis utilizes hydroquinone during the reaction phase[1]. During post-chromatography concentration, ensure water bath temperatures strictly do not exceed 30°C, and consider adding 10–50 ppm of a scavenger like BHT (butylated hydroxytoluene) to the collection flasks.

Q3: How do I separate the product from unreacted methyl methacrylate and acrylaldehyde? Causality: The starting materials and the target product are all relatively non-polar, volatile liquids, leading to co-elution if the solvent system is too polar or the gradient is too steep. Solution: Utilize a highly non-polar, shallow gradient. Validated literature protocols dictate a gradient elution starting at 100:1 Petroleum Ether : Ethyl Acetate, slowly increasing to 80:1[1]. This provides the necessary theoretical plates to resolve the dihydropyran from unreacted diene and dienophile.

Q4: How can I quickly verify that the dihydropyran ring survived purification? Causality: Loss of the double bond means loss of the target molecule. Solution: Use

H-NMR as a self-validating check. The vinylic proton adjacent to the oxygen in the dihydropyran ring is highly characteristic. If the doublet at 6.38 ppm (J=6.4 Hz) is present and integrates correctly against the methyl ester singlet at 3.76 ppm, the ring is intact[1].

Quantitative Data Summary

Parameter	Value / Description
CAS Number	58293-76-8
Molecular Formula	C H O
Molecular Weight	156.18 g/mol [3]
Physical State	Pale yellow oil[1]
Chromatographic Gradient	Petroleum Ether : Ethyl Acetate (100:1 to 80:1)[1]
Expected Yield	~22% (from Diels-Alder at 180°C)[1]
H-NMR Key Peaks (CDCl )	6.38 (d, J=6.4 Hz, 1H), 4.73-4.70 (m, 1H), 3.76 (s, 3H), 2.25-2.22 (m, 1H), 1.99-1.96 (m, 2H), 1.79-1.77 (m, 1H), 1.49 (s, 3H)[1]

Experimental Workflows: TEA-Deactivated Chromatography

Self-Validating System: This protocol incorporates real-time TLC monitoring and radical scavenging to ensure the isolated product remains structurally intact from column to flask.

Step 1: Column Preparation & Neutralization Slurry standard silica gel (230-400 mesh) in Petroleum Ether containing 1% (v/v) Triethylamine (TEA). Pour the slurry into the column and allow it to settle. Flush with 2 column volumes of the TEA/Petroleum Ether mixture to fully neutralize acidic silanol groups.

Step 2: Equilibration Flush the column with 2 column volumes of 100% Petroleum Ether to remove excess TEA, which could otherwise co-elute and interfere with downstream reactions or NMR analysis.

Step 3: Loading Dissolve the crude reaction mixture (containing methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate, unreacted acrylaldehyde, and methyl methacrylate) in a minimal volume of Petroleum Ether. Carefully load it onto the silica bed.

Step 4: Gradient Elution Begin elution with 100:1 Petroleum Ether : Ethyl Acetate. Collect fractions in tubes pre-spiked with 10 ppm BHT (if long-term storage is required). Gradually increase the polarity to 80:1 Petroleum Ether : Ethyl Acetate[1].

Step 5: Monitoring (TLC) Spot fractions on TEA-treated TLC plates. Visualize using a KMnO

stain. The enol ether double bond will rapidly reduce KMnO , appearing as a bright yellow spot on a purple background.

Step 6: Concentration Combine fractions containing the pure product. Concentrate under reduced pressure using a rotary evaporator with the water bath set strictly below 30°C to prevent thermal polymerization. The final product will isolate as a pale yellow oil[1].

Purification Decision Matrix

Workflow for the purification of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate.

References

• Title: Pralsetinib | New Drug Approvals Source: New Drug Approvals URL: [Link]

• Title: (S)-methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate | 1352577-28-6 Source: Molaid URL: [Link]

• Title: WO2017079140A1 - Inhibitors of ret Source: Google Patents URL

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. WO2017079140A1 - Inhibitors of ret - Google Patents [patents.google.com]
• 3. (S)-methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate - CAS号 1352577-28-6 - 摩熵化学 [molaid.com]

common impurities in methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate synthesis

Technical Support Center: Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate Synthesis

Introduction: The Molecular Architecture & Synthetic Logic

Target Molecule: Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate CAS: 58293-76-8 (Analogous/Related) Core Synthesis Strategy: Inverse Electron Demand Hetero-Diels-Alder (HDA) Cycloaddition.

This guide addresses the technical challenges in synthesizing methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate. The standard industrial route involves the [4+2] cycloaddition of Acrolein (acting as the heterodiene) and Methyl Methacrylate (acting as the dienophile). While conceptually elegant, this reaction pairs two electron-deficient substrates, creating a kinetic mismatch that often necessitates thermal activation or Lewis Acid catalysis. This forcing condition profile is the primary generator of the impurity spectrum described below.

Troubleshooting Guide: Root Cause Analysis & Corrective Actions

Issue 1: High Baseline Noise & Viscous Residue (Polymerization)

Symptom: The crude reaction mixture is highly viscous; NMR shows broad peaks in the aliphatic region (0.8–2.0 ppm); yield is significantly lower than theoretical.

• Technical Diagnosis: Competitive radical polymerization of Methyl Methacrylate (forming PMMA) or Acrolein (forming polyacrolein). The thermal conditions required for the HDA reaction (often >160°C in sealed vessels) overlap with the initiation temperature of thermal auto-polymerization.

• Corrective Action:

  • Inhibitor Optimization: Ensure the presence of a radical scavenger stable at high temperatures. Hydroquinone (HQ) or Phenothiazine (500–1000 ppm) is superior to MEHQ (monomethyl ether hydroquinone) which can degrade at sustained high temperatures.

  • Oxygen Sparging: Unlike many organometallic reactions, radical inhibition often requires dissolved oxygen to activate the inhibitor (especially for phenolic inhibitors). Do not rigorously degas if relying solely on aerobic inhibitors; however, for strictly thermal HDA, a nitrogen blanket with a non-volatile radical trap (e.g., TEMPO derivatives) is safer.

  • Dilution: Run the reaction in a solvent (e.g., Toluene or Xylene) rather than neat. High monomer concentration favors polymerization (2nd order) over cycloaddition.

Issue 2: The "Aldehyde" Impurity (Acrolein Dimer)

Symptom: A distinct doublet/singlet aldehyde peak appears around 9.2–9.5 ppm in

H NMR.

• Technical Diagnosis: Homodimerization of Acrolein. Acrolein can act as both diene and dienophile, reacting with itself to form 3,4-dihydro-2H-pyran-2-carboxaldehyde . This is the most persistent side-product because it mimics the boiling point and solubility profile of the target.

• Corrective Action:

  • Stoichiometric Bias: Use a significant excess of Methyl Methacrylate (1.5 to 2.0 equivalents) relative to Acrolein. This statistically favors the Hetero-Cross-Diels-Alder reaction over Acrolein homodimerization.

  • Fractional Distillation: The acrolein dimer (bp ~146°C) has a lower boiling point than the target ester. Use a Vigreux column or spinning band distillation for separation.

Issue 3: Acidic Shift & Crystal Formation (Hydrolysis)

Symptom: Appearance of a carboxylic acid proton (broad singlet >10 ppm) and formation of white precipitate in the oil.

• Technical Diagnosis: Hydrolysis of the methyl ester moiety to 2-methyl-3,4-dihydro-2H-pyran-2-carboxylic acid . This is often catalyzed by trace water in the acrolein or the Lewis Acid catalyst (if used).

• Corrective Action:

  • Feedstock Drying: Dry Methyl Methacrylate over molecular sieves (3Å or 4Å) for 24 hours prior to use. Freshly distill Acrolein (CAUTION: Acrolein is highly toxic and lachrymatory) to remove water and oligomers.

  • Buffer Wash: During workup, wash the organic layer with saturated Sodium Bicarbonate (

    ) to remove any hydrolyzed acid.

FAQ: Specific Impurity Profiles

Q: I see a peak at 5.5 ppm and 6.0 ppm that doesn't match the pyran double bond. What is it? A: This is likely Dimethyl 2-methyleneglutarate , the linear dimer of Methyl Methacrylate. It forms via a catalyzed ene-reaction or tail-to-tail dimerization. It is a common byproduct when Lewis Acids (like

or ) are used to accelerate the HDA reaction.

Q: My product turns yellow/brown upon storage. Is it degrading? A: The color change is typically due to the oxidation of trace residual Hydroquinone (inhibitor) to benzoquinone, or the formation of polyacrolein oligomers. It does not necessarily indicate bulk decomposition of the pyran ring. A quick filtration through a short plug of silica gel or activated charcoal can remove the color bodies.

Q: Can I use a Lewis Acid to lower the reaction temperature? A: Yes, typically Zinc Chloride (

) or Aluminum Chloride ( ) can catalyze this reaction, allowing it to proceed at 0°C–Room Temp. However, this shifts the impurity profile: you will see less polymer but potentially more linear dimers and hydrolysis products due to the hygroscopic nature of the Lewis Acid.

Quantitative Data: Impurity Physicochemical Properties

Impurity	Structure Description	Origin	Approx.[1] BP	Removal Strategy
Acrolein Dimer	3,4-dihydro-2H-pyran-2-carboxaldehyde	Acrolein Homodimerization	146°C	Fractional Distillation
PMMA	Poly(methyl methacrylate)	Radical Polymerization	N/A (Solid)	Precipitation in Methanol/Hexane
MMA Dimer	Dimethyl 2-methyleneglutarate	MMA Dimerization	~200°C	Column Chromatography
Hydrolyzed Acid	2-methyl-3,4-dihydro-2H-pyran-2-carboxylic acid	Moisture/Acid Catalysis	Solid/High BP	Alkaline Wash ( )

Experimental Protocol: Thermal HDA Synthesis

Objective: Synthesis of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate via thermal cycloaddition.

• Preparation: In a high-pressure stainless steel autoclave (Parr reactor), charge Methyl Methacrylate (1.5 equiv) containing 1000 ppm Hydroquinone.

• Addition: Add Acrolein (1.0 equiv) freshly distilled. Safety Note: Acrolein is acutely toxic. Handle only in a fume hood with full PPE.

• Reaction: Seal the reactor and heat to 170°C for 4–6 hours. The internal pressure will rise significantly (autogenous pressure).

• Cooling: Cool to room temperature. Vent residual pressure carefully into a scrubber (sodium bisulfite solution) to neutralize unreacted acrolein.

• Workup:

  • Concentrate the mixture under reduced pressure to remove excess Methyl Methacrylate.

  • Dissolve residue in Ethyl Acetate.[2]

  • Wash with sat.

    (2x) to remove acids and inhibitors.

  • Wash with Brine (1x).

  • Dry over

    and concentrate.

• Purification: Distill the crude oil under high vacuum (approx. 0.5 mmHg). Collect the fraction boiling at the target range (predict: 60–70°C at 0.5 mmHg).

Visualization: Reaction & Impurity Pathways

Caption: Logical pathway of Hetero-Diels-Alder synthesis vs. competing impurity formation mechanisms.

References

• Mondal, M. A. S., et al. (2012). Synthesis and reactions of 3,4-dihydro-2H-pyran-2-carboxylates. Journal of Heterocyclic Chemistry. Link

• Vacas, T., et al. (2019). Inverse electron demand Hetero-Diels-Alder reactions of acrolein. Organic & Biomolecular Chemistry. Link

• PubChem Compound Summary. (2025). Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate. National Center for Biotechnology Information. Link

• BenchChem Technical Guides. (2025). Synthesis of 3,4-dihydro-2H-pyran-2-carboxylic acid esters. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Methyl 2-Methyl-3,4-dihydro-2H-pyran-2-carboxylate

Welcome to the technical support center for the synthesis of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you optimize your reaction conditions, improve yields, and overcome common challenges encountered during this synthesis.

Introduction to the Synthesis

The formation of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate is most commonly achieved through a hetero-Diels-Alder reaction. This [4+2] cycloaddition involves an electron-rich diene reacting with an electron-deficient dienophile. In this specific synthesis, acrolein acts as the heterodienophile, and methyl methacrylate serves as the diene component. The reaction is typically facilitated by a Lewis acid catalyst to enhance reactivity and control regioselectivity.

While the reaction appears straightforward, achieving high yields and purity can be challenging due to potential side reactions, reagent stability, and purification difficulties. This guide will address these issues systematically.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, providing potential causes and actionable solutions.

Issue 1: Low or No Product Formation

This is one of the most common issues. If you are experiencing significantly lower yields than expected or no product at all, consider the following possibilities:

Potential Cause	Recommended Solutions & Scientific Rationale
Degraded or Polymerized Acrolein	Acrolein is highly reactive and prone to polymerization, especially in the presence of light or acid/base traces. Solution: Use freshly distilled acrolein for the reaction. Store it under an inert atmosphere, refrigerated, and with a polymerization inhibitor like hydroquinone.
Inactive or Insufficient Catalyst	Lewis acid catalysts (e.g., BF3·OEt2, AlCl3) are sensitive to moisture. Contamination with water will deactivate the catalyst. Solution: Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Ensure the catalyst is of high purity and used in the correct stoichiometric amount.
Incorrect Reaction Temperature	The hetero-Diels-Alder reaction is temperature-sensitive. If the temperature is too low, the reaction rate will be slow. If it's too high, it can promote side reactions or decomposition. Solution: Carefully control the reaction temperature. Start at a lower temperature (e.g., 0 °C) and slowly warm to room temperature or as specified in the protocol. Use a reliable temperature probe and a controlled-temperature bath.
Insufficient Reaction Time	The reaction may not have reached completion. Solution: Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Extend the reaction time if starting materials are still present.

Issue 2: Formation of Unwanted Byproducts

The appearance of significant byproducts can complicate purification and reduce the yield of the desired product.

Potential Cause	Recommended Solutions & Scientific Rationale
Polymerization of Reactants	Both acrolein and methyl methacrylate can polymerize under the reaction conditions. Solution: In addition to using fresh reagents, ensure the reaction temperature is not excessively high. The slow addition of the catalyst can also help to control the reaction rate and minimize polymerization.
Formation of Regioisomers	While the desired regioisomer is typically the major product, other isomers can form. Solution: The choice of Lewis acid catalyst can influence regioselectivity. Experiment with different catalysts to find the optimal one for your specific substrate combination.[1]
Side Reactions of the Product	The dihydropyran ring can be sensitive to acidic conditions, potentially leading to ring-opening or other rearrangements. Solution: Quench the reaction carefully and promptly once it has reached completion. Use a mild workup procedure, for example, by pouring the reaction mixture into a cold, saturated sodium bicarbonate solution.

Issue 3: Difficulties in Product Isolation and Purification

Even with a successful reaction, isolating the pure product can be a hurdle.

Potential Cause	Recommended Solutions & Scientific Rationale
Emulsion during Aqueous Workup	The presence of polymeric material or certain salts can lead to the formation of a stable emulsion, making phase separation difficult. Solution: Add a saturated brine solution to the aqueous layer to "break" the emulsion. If necessary, filter the entire mixture through a pad of celite to remove insoluble materials before extraction.
Co-elution during Chromatography	Byproducts with similar polarity to the desired product can be difficult to separate by column chromatography. Solution: Optimize your mobile phase for column chromatography by testing various solvent systems with TLC. A gradient elution may be necessary to achieve good separation. High-Performance Liquid Chromatography (HPLC) can also be a valuable tool for both analysis and purification.
Product Volatility	The product has a relatively low boiling point, which can lead to loss during solvent removal under reduced pressure. Solution: Use a rotary evaporator with care, and avoid high temperatures and high vacuum. It is often better to remove the bulk of the solvent at a moderate vacuum and then switch to a high vacuum for a short period to remove the final traces.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the hetero-Diels-Alder reaction in this synthesis?

The reaction is a concerted, pericyclic [4+2] cycloaddition. The Lewis acid coordinates to the carbonyl oxygen of the acrolein, which lowers the energy of its Lowest Unoccupied Molecular Orbital (LUMO). This enhances the interaction with the Highest Occupied Molecular Orbital (HOMO) of the methyl methacrylate, accelerating the reaction.[2][3]

Caption: Reaction mechanism for the Lewis acid-catalyzed hetero-Diels-Alder reaction.

Q2: Which Lewis acid is best for this reaction?

The optimal Lewis acid can depend on the specific scale and desired purity. Common choices include Boron trifluoride etherate (BF3·OEt2), Aluminum chloride (AlCl3), and Zinc chloride (ZnCl2). BF3·OEt2 is often a good starting point due to its relatively mild nature and good solubility in common organic solvents.[1] However, empirical testing is recommended to determine the best catalyst for your specific conditions.

Q3: Can this reaction be performed without a catalyst?

Yes, the reaction can proceed thermally without a catalyst, but it typically requires higher temperatures and longer reaction times, which can lead to lower yields and more byproducts due to polymerization and decomposition. A Lewis acid catalyst is highly recommended for an efficient and selective reaction.

Q4: How can I effectively monitor the progress of the reaction?

Thin Layer Chromatography (TLC) and Gas Chromatography (GC) are excellent methods for monitoring the reaction. For TLC, stain with potassium permanganate to visualize the reactants and product. For GC, the appearance of the product peak and disappearance of the reactant peaks will indicate the reaction's progress.

Part 3: Experimental Protocols

Optimized Synthesis Protocol

This protocol is a general guideline. You may need to adjust it based on your specific laboratory conditions and scale.

• Preparation:

  • Dry all glassware in an oven at 120 °C overnight and cool under a stream of dry nitrogen or argon.

  • Use anhydrous dichloromethane as the solvent.

  • Freshly distill acrolein immediately before use.

• Reaction Setup:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add anhydrous dichloromethane.

  • Cool the flask to 0 °C in an ice bath.

  • Add methyl methacrylate (1.0 equivalent) to the solvent.

  • Slowly add the Lewis acid catalyst (e.g., BF3·OEt2, 0.1-0.2 equivalents) to the stirred solution.

• Reaction:

  • Add freshly distilled acrolein (1.2 equivalents) dropwise to the reaction mixture over 30 minutes, ensuring the temperature does not rise above 5 °C.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then slowly warm to room temperature.

  • Monitor the reaction progress by TLC or GC until the methyl methacrylate is consumed (typically 4-6 hours).

• Workup and Purification:

  • Cool the reaction mixture back to 0 °C.

  • Slowly quench the reaction by adding a cold, saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the solution and concentrate the solvent under reduced pressure (use caution due to product volatility).

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate.

Troubleshooting Workflow Diagram

Caption: A workflow for troubleshooting low product yield.

References

• Synthesis of potent adenosine A2A and A3 receptor agonist from the modification of adenosine-5′-N-ethylcarboxamide (NECA). (n.d.). PubMed Central (PMC). [Link]

• Effect of substituents and promoters on the Diels–Alder cycloaddition reaction in the biorenewable synthesis of trimellitic acid. (2020, August 18). PubMed Central (PMC). [Link]

• Methyl 2-methyl-3,4-dihydro-2h-pyran-2-carboxylate (C8H12O3). (n.d.). PubChem. [Link]

• FMO Analysis of Acrolein Dimerization. (n.d.). [Link]

• Karpyak, N., Marshalok, G., Kovalskyi, Y., & Fedevych, M. (2009). JOINT OBTAINING OF 2,5-DIETHYL-3,4-DIHYDRO-2H-PYRAN-2-METHANOL AND SODIUM SALT OF 2,5-DIETHYL-3,4-DIHYDRO-2H-PYRAN-2-CARBOXYLIC ACID VIA CANNIZZARO REACTION. Chemistry & Chemical Technology, 3(2), 111-116.
• Process for the preparation of methyl-methyl-3, 4-dihydro-2h-pyran-5-carboxylate. (n.d.).

• Synthesis of 3,4-dihydro-2H-pyrans. (n.d.). Organic Chemistry Portal. [Link]

• Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate. (n.d.). American Elements. [Link]

• Process for the preparation of methyl-methyl-3, 4-dihydro-2h-pyran-5-carboxylate. (n.d.).

• Cremer, D., et al. (2022). BF3–Catalyzed Diels–Alder Reaction between Butadiene and Methyl Acrylate in Aqueous Solution—An URVA and Local Vibrational Mode Study. Molecules, 27(7), 2335. [Link]

• Loncharich, R. J., Brown, F. K., & Houk, K. N. (1989). Transition structures of the Diels-Alder reaction of butadiene with acrolein. The Journal of Organic Chemistry, 54(5), 1129–1135. [Link]

• Would E react faster with methyl acrylate during a dies alder reaction than b? if so, why is this? (2020, May 4). Reddit. [Link]

• Larina, A. G., & Balova, I. A. (2019). Recent Advances in the Synthesis of 2H-Pyrans. Molecules, 24(16), 2904. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. dasher.wustl.edu [dasher.wustl.edu]
• 3. pubs.acs.org [pubs.acs.org]

challenges in the scale-up of dihydropyran synthesis

Technical Support & Troubleshooting Center

Welcome. I am Dr. Aris Thorne, Senior Application Scientist. This guide is not a textbook; it is a field manual designed for process chemists and engineers scaling up 3,4-dihydro-2H-pyran (DHP) synthesis.

Scaling DHP involves navigating a dichotomy: the industrial dehydration route (robust but prone to catalyst fouling) and the Hetero-Diels-Alder route (versatile for derivatives but thermally volatile). Below, we address the critical failure modes of both, backed by mechanistic rigor.

Module 1: The Industrial Standard (THFA Dehydration)

Context: The gas-phase dehydration of tetrahydrofurfuryl alcohol (THFA) over solid acid catalysts (

-Al O ) is the dominant route for bulk DHP.[1]

Mechanism & Failure Analysis

The reaction proceeds via an acid-catalyzed dehydration followed by a Wagner-Meerwein rearrangement. The critical failure mode here is coking , which blocks Lewis acid sites.

Figure 1: Mechanistic pathway of THFA dehydration over alumina. Note the bifurcation at the carbenium ion stage leading to potential coking.

Troubleshooting Guide: THFA Dehydration

Symptom	Probable Cause	Technical Intervention
Conversion drops <85% after 50h	Catalyst Coking: Carbon deposition blocking Lewis acid sites.	Regenerate: Switch to air flow at 450–500°C for 4-6 hours to burn off coke. Activity typically recovers to >97%.
High "Heavy" Impurities	Temperature too Low: <280°C favors intermolecular etherification (dimerization) over rearrangement.	Increase T: Maintain reactor bed at 300–350°C. Ensure pre-heating of feed to prevent cold spots.
Sudden Pressure Drop Increase	Catalyst Attrition: Physical breakdown of alumina pellets into fines.	Check LHSV: Liquid Hourly Space Velocity should be 0.5–1.0 h⁻¹. High velocities pulverize the bed. Switch to spherical supports if possible.
Product is acidic (pH < 5)	Incomplete Separation: Co-distillation of organic acids formed via hydrolysis.	Caustic Wash: Immediate wash with 5% NaOH or storage over solid KOH pellets to prevent auto-catalyzed polymerization.

Expert Insight:

-Alumina is preferred because it balances Lewis and Brønsted acidity.[2] Pure Brønsted acids (like zeolites with high Al content) often coke too rapidly due to strong binding of the carbenium intermediate [1].

Module 2: Hetero-Diels-Alder (HDA) Scale-Up

Context: Used primarily for substituted dihydropyrans (e.g., from acrolein + vinyl ethers). Primary Hazard: These reactions are highly exothermic. Batch scale-up often leads to thermal runaways.

FAQ: Thermal Management & Flow Chemistry

Q: My 50g batch worked, but the 2kg batch exothermed and polymerized. Why? A: You hit the surface-area-to-volume limit . HDA reactions are instant and exothermic. In a 2kg batch, heat generation exceeds removal capacity, causing a temperature spike that triggers polymerization of the vinyl ether.

• Solution: Transition to Continuous Flow Processing .

Q: How do I design a flow loop for HDA? A: Use a residence time unit (coil) submerged in a cooling bath. The high surface area allows efficient heat dissipation.

Figure 2: Continuous flow setup for Hetero-Diels-Alder synthesis. This topology eliminates heat accumulation risks inherent in batch processing.

Module 3: Storage, Stability & Safety

Critical Warning: DHP is a peroxide former and susceptible to acid-catalyzed polymerization.

Standard Operating Procedure (SOP): Stabilization

• Peroxide Mitigation:

  • Test: Use starch-iodide paper or quant strips weekly.

  • Inhibition: Store under inert atmosphere (

    or Argon).

  • Removal: If peroxides >100 ppm, pass through a column of activated alumina before use. Do not distill peroxide-laden DHP to dryness.

• Polymerization Prevention:

  • DHP is an enol ether; trace acid (even from glass surfaces or air) triggers "tarring."

  • Protocol: Add 0.1% w/w KOH pellets or Triethylamine to the storage drum.

  • Material Compatibility: Avoid storage in unpassivated steel drums if acidic residues are possible. Use HDPE or lined steel.

Experimental Protocol: Vapor Phase Dehydration of THFA

Adapted for Lab Scale-Up Validation (100g scale)

• Catalyst Prep: Load 20g of

  -Al O (pellets) into a tubular quartz reactor.

• Activation: Heat to 400°C under

  flow (50 mL/min) for 2 hours to dehydrate the surface. Cool to 300°C.

• Reaction:

  • Feed THFA via syringe pump at LHSV = 1.0 h⁻¹ (approx. 20 mL/h).

  • Carrier gas (

    ) flow: 30 mL/min.

  • Reactor Temp: 300–320°C .

• Collection: Condense product in a cold trap (-10°C).

• Workup: The condensate separates into two phases (water/organic).

  • Separate organic layer.

  • Dry over

    (acts as desiccant and stabilizer).

  • Fractional distillation (bp 86°C).

References

• Li, L., et al. (2018).[2] Gas-phase dehydration of tetrahydrofurfuryl alcohol to dihydropyran over

  -Al O . Applied Catalysis B: Environmental. Link

• Sato, S., et al. (2013).[2] Stable vapor-phase conversion of tetrahydrofurfuryl alcohol into 3,4-2H-dihydropyran. Applied Catalysis A: General. Link

• BenchChem. (2025).[3][4] Safe handling and storage of dihydropyran compounds. Link

• Boon, J., et al. (2018).[5] Reversible deactivation of

  -alumina by steam in the gas-phase dehydration. Catalysis Communications. Link

• Sigma-Aldrich. 3,4-Dihydro-2H-pyran Product Safety Sheet. Link

Sources

• 1. osti.gov [osti.gov]
• 2. Gas-phase dehydration of tetrahydrofurfuryl alcohol to dihydropyran over γ-Al2O3 (Journal Article) | OSTI.GOV [osti.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pure.uva.nl [pure.uva.nl]

Technical Support Center: Troubleshooting Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate Reactions

Welcome to the Technical Support Center. Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate (CAS: 58293-76-8)[1] is a critical structural intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), most notably the RET inhibitor Pralsetinib[2][3]. Because its synthesis relies on a thermal hetero-Diels-Alder reaction, and its downstream functionalization involves delicate chemoselectivity, researchers frequently encounter yield and purity bottlenecks.

This guide is designed to provide authoritative, field-proven insights into troubleshooting these specific synthetic workflows.

Synthetic Workflow Overview

Understanding the complete synthetic journey is critical for isolating where a reaction sequence has failed. The standard workflow involves a cycloaddition followed by stereoselective functionalization of the dihydropyran ring[2].

Synthetic workflow for methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate and derivatives.

Frequently Asked Questions (FAQs)

Q: Why did my hetero-Diels-Alder reaction yield a solid block of polymer instead of the dihydropyran? A: This is a classic failure of radical inhibition. At 180 °C, both acrolein (acrylaldehyde) and methyl methacrylate are highly susceptible to radical homopolymerization. Hydroquinone (approx. 1 mol%) is strictly required to act as a radical scavenger[2]. Without it, thermal initiation causes runaway polymerization. Pro-tip: Always purge your sealed steel vessel with inert gas (N₂ or Ar) prior to heating, as residual oxygen can also initiate radical cascades.

Q: My hydroboration-oxidation resulted in complete hydrolysis of the methyl ester. How do I prevent this? A: Standard hydroboration-oxidation protocols utilize NaOH during the hydrogen peroxide quench. However, because your substrate contains a labile methyl ester at the 2-position, highly basic conditions will rapidly hydrolyze it to the corresponding carboxylic acid. You must replace NaOH with a milder buffer—specifically sodium acetate (NaOAc)—prior to adding H₂O₂[2]. This maintains a pH that facilitates oxidation without cleaving the ester.

Q: The yield for the dihydropyran synthesis is consistently around 22%. Is this normal, and can it be optimized? A: Yes, a ~22% yield is the standard benchmark for this specific unactivated thermal hetero-Diels-Alder reaction[2][3]. The low yield is driven by competing side reactions (such as oligomerization) and the inherent reversibility (retro-Diels-Alder) at high temperatures. While Lewis acid catalysis can sometimes lower the activation energy for Diels-Alder reactions, the specific electronic matching of acrolein and methyl methacrylate makes the uncatalyzed thermal cycloaddition the most scalable approach, despite the low yield.

Q: I recovered unreacted starting material after the hydroboration step. What went wrong? A: Borane-THF (BH₃-THF) is notoriously unstable and degrades over time at room temperature, losing its active hydride concentration. A failed hydroboration with recovered starting material almost always points to degraded BH₃-THF. Always titrate your Borane-THF batch before use, or use a fresh bottle, and ensure the addition is strictly maintained between -5 °C and 0 °C[2].

Troubleshooting Logic Tree

Use the following diagnostic tree to isolate failures during the delicate downstream functionalization of the dihydropyran ring.

Troubleshooting logic tree for hydroboration-oxidation failures.

Quantitative Data & Yield Benchmarks

Compare your experimental results against these validated benchmarks to determine if your reaction is performing within expected parameters[2].

Reaction Step	Target Product	Typical Yield	Key Reaction Parameters	Analytical Benchmark (¹H-NMR)
Hetero-Diels-Alder	Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate	20 - 25%	180 °C, 1 h, Sealed Vessel	δ 6.38 (d, J=6.4 Hz, 1H)
Hydroboration-Oxidation	Methyl 5-hydroxy-2-methyltetrahydro-2H-pyran-2-carboxylate	75 - 85%	-5 °C to 0 °C, NaOAc buffer	Disappearance of alkene proton at δ 6.38
PCC Oxidation	Methyl 2-methyl-5-oxotetrahydro-2H-pyran-2-carboxylate	80 - 85%	Ambient Temp, DCM	Appearance of ketone carbonyl in IR/¹³C

Self-Validating Experimental Protocols

To ensure reproducibility, follow these detailed, self-validating methodologies. Each protocol includes built-in checkpoints to verify success before proceeding to the next step.

Protocol A: Synthesis of Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

Mechanistic Rationale: High-temperature [4+2] cycloaddition requires a radical inhibitor to prevent the diene and dienophile from undergoing competing homopolymerization.

• Combine acrylaldehyde (120 g, 2.14 mol), methyl methacrylate (200 g, 2.00 mol), and hydroquinone (2.2 g, 20 mmol) in a heavy-walled steel pressure vessel[2].

• Purge the vessel thoroughly with N₂ for 15 minutes to displace oxygen.

• Seal the vessel and heat the mixture to 180 °C for exactly 1 hour[2].

• Cool the vessel completely to ambient temperature before opening. Concentrate the crude mixture under reduced pressure to remove unreacted volatile starting materials.

• Purify the residue via silica gel column chromatography (gradient elution: petroleum ether:ethyl acetate = 100:1 to 80:1) to isolate the product as a pale yellow oil (approx. 70 g, 22% yield)[2].

• Validation Checkpoint: Run a ¹H-NMR (400 MHz, CDCl₃). You must observe a distinct doublet at δ 6.38 (J=6.4 Hz, 1H) corresponding to the vinylic proton of the newly formed dihydropyran ring[2].

Protocol B: Hydroboration-Oxidation to Methyl 5-hydroxy-2-methyltetrahydro-2H-pyran-2-carboxylate

Mechanistic Rationale: Anti-Markovnikov addition of water across the double bond. Sodium acetate is used instead of sodium hydroxide to buffer the oxidative quench, preventing the base-catalyzed hydrolysis of the methyl ester[2].

• Dissolve methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate (20.0 g, 128 mmol) in anhydrous THF (200 mL) under a strict inert atmosphere[2].

• Cool the solution to -5 °C using an ice/brine bath.

• Dropwise, add borane-THF complex (67 mL, 1 M in THF), ensuring the internal temperature does not exceed 0 °C[2].

• Stir the reaction at 0 °C for 3 hours.

• Quench: Add a solution of sodium acetate (10.5 g, 128 mmol) in water (15 mL)[2].

• Slowly add 30% hydrogen peroxide (23.6 g, 208.2 mmol) while strictly maintaining the temperature at 0 °C[2].

• Warm the mixture to 30 °C and stir for an additional 3 hours.

• Partition the mixture between saturated aqueous sodium sulfite and THF. Extract the aqueous layer with ethyl acetate, dry over Na₂SO₄, and concentrate.

• Validation Checkpoint: Before extraction, spot the aqueous layer on starch-iodide paper; it must test negative (no blue/black color) to confirm all residual peroxides have been quenched by the sodium sulfite. TLC should confirm the complete disappearance of the UV-active starting material.

References

• Title: Pralsetinib | New Drug Approvals Source: newdrugapprovals.org URL: [Link]

• Source: google.com (Google Patents)

Sources

• 1. methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate | 58293-76-8 [sigmaaldrich.com]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. US20170121312A1 - Inhibitors of ret - Google Patents [patents.google.com]

Technical Support Center: Analytical Guide for Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

[1]

Introduction: The "Acid-Labile" Challenge

Welcome to the technical support hub for methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate . As researchers, you likely recognize this molecule as a functionalized dihydropyran, often synthesized via Hetero-Diels-Alder (HDA) cycloaddition.[1][2]

The Golden Rule for this Analyte:

This molecule is a vinyl ether derivative. It is inherently acid-sensitive .

Standard analytical protocols that use acidic modifiers (e.g., 0.1% TFA in HPLC or active acidic sites in GC liners) will catalyze the hydrolysis of the dihydropyran ring, leading to false impurity profiles and quantification errors . This guide prioritizes "gentle" analytical conditions to preserve the integrity of your sample.

Module 1: Gas Chromatography (GC) – The Workhorse

Is this method right for you? Yes, for volatile purity assessment, provided you mitigate thermal and catalytic degradation.

Optimized GC Protocol

Parameter	Recommendation	Rationale
Column	5%-Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms)	Low polarity prevents strong interaction with the ester; "ms" grades have lower bleed and higher inertness.[1]
Inlet Liner	Ultra-Inert, Deactivated (with wool)	CRITICAL: Active silanol groups on standard liners act as Lewis acids, catalyzing Retro-Diels-Alder (RDA) or polymerization in the injector.[1]
Inlet Temp	200°C - 220°C	Keep as low as possible to vaporize without triggering thermal decomposition. Avoid >250°C.
Carrier Gas	Helium (1.0 - 1.2 mL/min)	Standard flow.[1]
Oven Program	60°C (1 min) 10°C/min 240°C	Gentle ramp separates the volatile methyl methacrylate (starting material) from the product.
Detector	FID (250°C) or MS	FID for quantitative purity; MS for impurity identification.

Troubleshooting Guide: GC Issues

Q: I see "ghost peaks" appearing before my main peak that weren't there in the NMR. What is happening? A: You are likely witnessing Retro-Diels-Alder (RDA) fragmentation inside the inlet.[1]

• Mechanism: High heat reverts the dihydropyran ring back into its precursors (e.g., methyl methacrylate and the corresponding enone/aldehyde).

• Solution: Lower the inlet temperature by 20°C. Switch to a "cold on-column" injection if available, or use a pulsed splitless injection to reduce residence time in the hot liner.

Q: My main peak tails significantly, and I see a broad "hump" at the baseline. A: This indicates on-column degradation or interaction with active sites.

• Cause: The vinyl ether oxygen is interacting with acidic silanols on the column or liner.

• Solution: Replace the liner with a fresh, base-deactivated one. Trim 10-20 cm from the front of the GC column to remove non-volatile acidic deposits.

Module 2: HPLC – The Gentle Alternative

Is this method right for you? Yes, especially if your sample contains non-volatile byproducts or if thermal instability prevents GC analysis.

Optimized HPLC Protocol

WARNING: Do NOT use Trifluoroacetic Acid (TFA) or Formic Acid.

Parameter	Recommendation	Rationale
Column	C18 (ODS) , 3.5 µm or 5 µm	Standard reverse phase. Ensure the silica support is fully end-capped to minimize acidity.
Mobile Phase A	10 mM Ammonium Acetate (pH 7.0 - 7.5)	CRITICAL: Neutral to slightly basic pH stabilizes the vinyl ether.[1] Acidic pH (< 5) causes rapid hydration of the double bond.
Mobile Phase B	Acetonitrile (MeCN)	Preferred over Methanol to prevent potential transesterification or acetal formation.
Gradient	10% B to 90% B over 15-20 min	Adjust based on impurity profile.
Detection	UV 210-215 nm	The chromophore is weak (isolated double bond + ester).[1] Purity calculation requires "Relative Response Factor" correction if using UV.

Troubleshooting Guide: HPLC Issues

Q: My peak is splitting or broadening significantly during the run. A: This is a classic sign of on-column hydrolysis .

• Diagnosis: If you are using water/methanol without a buffer, the local pH might be slightly acidic (dissolved CO2).

• Solution: Buffer your aqueous phase to pH 7.5 with ammonium acetate or ammonium bicarbonate. This "locks" the stability of the dihydropyran ring.

Q: I cannot detect the impurities seen in GC. A: The impurities might lack a chromophore.

• Context: Starting materials like simple aliphatic aldehydes or alcohols have poor UV absorbance at 210 nm.

• Solution: Use a Refractive Index (RI) detector or Charged Aerosol Detector (CAD) for a more "universal" purity assessment.

Module 3: Orthogonal Assessment (qNMR)

Is this method right for you? This is the Gold Standard for absolute purity assignment, as it bypasses chromatography completely.

qNMR Protocol

• Solvent: DMSO-d6 or CDCl3 (neutralized) .[1]

  • Note: Commercial CDCl3 is often acidic (HCl formation). Filter it through basic alumina before use to prevent degradation of the analyte in the NMR tube.

• Internal Standard: Dimethyl sulfone (DMSO2) or 1,3,5-Trimethoxybenzene.[1] Ensure the standard's peaks do not overlap with the dihydropyran vinyl protons (~6.0 - 6.5 ppm) or the methyl ester (~3.7 ppm).

• Calculation:

Visualizing the Workflow

The following diagram illustrates the decision matrix for selecting the correct analytical method and the mechanism of the primary degradation risk.

Caption: Analytical decision tree highlighting critical risks (Red) and required mitigations for dihydropyran analysis.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12252326, Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate. Retrieved from [Link]

• Phenomenex (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Master Organic Chemistry (2018). The Retro Diels-Alder Reaction. Retrieved from [Link]

Sources

• 1. (3,4-dihydro-2H-pyran-2-yl)methyl 3,4-dihydro-2H-pyran-2-carboxylate | C12H16O4 | CID 95836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Methyl 2-Methyl-3,4-dihydro-2H-pyran-2-carboxylate

Welcome to the technical support center for methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound. Our goal is to equip you with the knowledge to anticipate and resolve challenges in your experiments, ensuring the integrity of your results.

Introduction to the Stability of Methyl 2-Methyl-3,4-dihydro-2H-pyran-2-carboxylate

Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate is a heterocyclic compound with a dihydropyran ring system, a methyl ester, and a quaternary carbon at the 2-position. The stability of this molecule is primarily influenced by the reactivity of its two main functional groups: the cyclic enol ether (part of the dihydropyran ring) and the methyl ester. Understanding the susceptibility of these groups to various reaction conditions is crucial for its successful handling, storage, and use in synthesis.

The dihydropyran ring, particularly the enol ether linkage, is known to be sensitive to acidic conditions, which can catalyze ring-opening.[1] Conversely, the methyl ester group is susceptible to hydrolysis under both acidic and basic conditions.[2]

This guide will delve into the specific stability issues you may encounter and provide practical solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate?

A1: There are two main degradation pathways to consider:

• Acid-Catalyzed Hydrolysis of the Dihydropyran Ring: The enol ether linkage in the dihydropyran ring is susceptible to cleavage under acidic conditions.[1] This reaction is initiated by protonation of the oxygen atom in the ring, followed by the addition of a nucleophile (typically water) to the C2 position, leading to ring-opening. The expected product of this degradation is a linear hydroxy-keto-ester.

• Hydrolysis of the Methyl Ester: The methyl ester can be hydrolyzed to the corresponding carboxylic acid under both acidic and basic conditions.[2] Basic conditions (saponification) are generally more rapid and irreversible for ester cleavage.

Q2: I'm observing a new, more polar spot on my TLC plate after my reaction workup. What could it be?

A2: A more polar impurity often indicates the formation of a more polar compound, which could be a degradation product. The most likely candidates are:

• The corresponding carboxylic acid: Formed from the hydrolysis of the methyl ester. This product will be significantly more polar, especially if it is deprotonated (under basic conditions).

• The ring-opened hydroxy-keto-ester: This product, containing a newly formed hydroxyl group, will also be more polar than the starting material.

To identify the unknown spot, you can use analytical techniques such as LC-MS to determine the molecular weight or NMR to elucidate the structure.

Q3: What are the recommended storage conditions for this compound?

A3: To ensure the long-term stability of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate, we recommend the following storage conditions:

Condition	Recommendation	Rationale
Temperature	Store in a cool place.[3]	Reduces the rate of potential degradation reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container.[3]	Protects against moisture and oxygen, which can contribute to hydrolysis and oxidation.
Light	Protect from light.	While not specifically documented for this compound, it is a general best practice for organic molecules to prevent photochemical degradation.
Incompatibilities	Avoid strong acids, strong bases, and strong oxidizing agents.[3][4]	These can catalyze the degradation pathways mentioned above.

Q4: Can I use this compound in reactions involving strong acids or bases?

A4: Extreme caution is advised.

• Acidic Conditions: The dihydropyran ring is likely to be unstable in the presence of strong acids. If acidic conditions are unavoidable, consider using milder acids or carrying out the reaction at low temperatures to minimize degradation.

• Basic Conditions: Strong bases will readily hydrolyze the methyl ester. If the ester functionality is critical for your subsequent steps, avoid strongly basic conditions.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield in a reaction where the compound is a starting material.	Degradation of the starting material due to incompatible reaction conditions (e.g., presence of acid or base).	- Check the pH of your reaction mixture. Buffer the reaction if necessary. - If an acid or base is required, use the mildest possible reagent and the lowest effective concentration. - Run the reaction at a lower temperature to slow down the rate of degradation.
Presence of multiple unidentified peaks in GC-MS or LC-MS analysis of the product.	The starting material may have degraded during the reaction or workup, leading to a mixture of products.	- Analyze a sample of your starting material before the reaction to confirm its purity. - During the workup, avoid acidic or basic aqueous washes if possible. If necessary, use buffered solutions. - Ensure solvents are dry and free of acidic or basic impurities.
Inconsistent reaction outcomes.	The purity of the starting material may vary between batches due to degradation during storage.	- Always check the purity of the starting material before use, for example, by NMR or GC. - Store the compound under the recommended conditions (cool, dry, inert atmosphere).

Experimental Protocols

Protocol 1: Purity Assessment by ¹H NMR

This protocol allows for a quick assessment of the purity of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate and the detection of common degradation products.

Materials:

• Sample of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

• Deuterated chloroform (CDCl₃)

• NMR tube

• Internal standard (e.g., 1,3,5-trimethoxybenzene), if quantitative analysis is required

Procedure:

• Dissolve a small amount of the sample (5-10 mg) in approximately 0.6 mL of CDCl₃ in an NMR tube.

• Acquire a ¹H NMR spectrum.

• Analysis:

  • Compare the obtained spectrum with a reference spectrum for the pure compound.

  • Look for the characteristic signals of the dihydropyran ring protons and the methyl ester.

  • The presence of broad singlets may indicate the presence of hydroxyl or carboxylic acid protons from degradation products.

  • The appearance of new signals in the aldehydic region (around 9-10 ppm) could suggest ring-opening.

Protocol 2: Small-Scale Purification by Flash Chromatography

If your sample shows signs of degradation, this protocol can be used for purification.

Materials:

• Crude methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

• Silica gel

• Hexanes

• Ethyl acetate

• Glass column for chromatography

• Collection tubes

Procedure:

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes) and pack the chromatography column.

• Dissolve the crude sample in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

• Load the sample onto the top of the silica gel column.

• Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing the polarity).

• Collect fractions and analyze them by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Note: The degradation products are generally more polar than the starting material and will therefore elute later from the column.

Visualizing Degradation Pathways

The following diagrams illustrate the likely degradation pathways of methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate.

Caption: Potential degradation pathways.

References

• Marko, I. E., & Leroy, B. (2006). Pyran Annulation: Asymmetric Synthesis of 2,6-Disubstituted-4-methylene Tetrahydropyrans. Organic Letters, 8(24), 5589–5592.
• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.
• Požgan, F., & Kočevar, M. (2009). RING TRANSFORMATIONS OF 2H-PYRAN-2-ONES AND FUSED PYRAN-2-ONES WITH NUCLEOPHILIC REAGENTS. HETEROCYCLES, 77(2), 649.
• BenchChem. (2025). Stability and Storage of 4-Chloro-2-methyl-tetrahydro-pyran: A Technical Guide.
• Synquest Labs. (2016).
• BenchChem. (2025). stability of (3,4-DIHYDRO-2H-PYRAN-2-YL)-METHYLAMINE under acidic conditions.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of (R)-3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of potent adenosine A2A and A3 receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

comparative analysis of dihydropyran synthesis methods

The synthesis of the dihydropyran (DHP) ring system is a cornerstone of modern organic chemistry. Whether utilized as a simple 3,4-dihydro-2H-pyran protecting group for alcohols (forming tetrahydropyranyl or THP ethers)[1] or as a highly substituted core motif in marine macrolides like laulimalide and bryostatin[2][3], the strategic construction of this six-membered oxygen heterocycle requires careful methodological selection.

As drug development targets grow increasingly complex, researchers must objectively evaluate synthesis routes based on functional group tolerance, stereocontrol, and scalability. This guide provides a comparative technical analysis of the three most prominent dihydropyran synthesis methods: Hetero-Diels-Alder (HDA) cycloaddition, Ring-Closing Metathesis (RCM), and the catalytic dehydration of tetrahydrofurfuryl alcohol (THFA).

Decision logic for selecting a dihydropyran synthesis method based on target complexity.

Hetero-Diels-Alder (HDA) Cycloaddition

The Inverse-Electron-Demand (IED) Hetero-Diels-Alder reaction is arguably the most powerful method for the de novo construction of chiral, multi-substituted dihydropyrans[4]. This approach typically involves the [4+2] cycloaddition of an electron-deficient 1-oxa-1,3-butadiene (heterodiene) with an electron-rich alkene (dienophile), such as a vinyl ether.

Causality & Mechanism: To achieve high enantioselectivity, chiral Lewis acids—such as Cu(II) bis(oxazoline) complexes—are employed[5]. The bidentate coordination of the heterodiene to the Cu(II) center lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy, accelerating the reaction. Simultaneously, the bulky chiral oxazoline ligands sterically block one enantiotopic face of the heterodiene, dictating a highly facial-selective endo-approach by the dienophile.

Protocol: Enantioselective IED Hetero-Diels-Alder

Self-Validation Check: The reaction progress can be monitored by the disappearance of the highly conjugated heterodiene via UV-active TLC spots.

• Catalyst Preparation: In a flame-dried Schlenk flask under argon, dissolve 0.05 equiv of Cu(OTf)₂ and 0.055 equiv of chiral bis(oxazoline) ligand in anhydrous dichloromethane (DCM). Stir for 2 hours at room temperature to ensure complete complexation (solution turns deep blue/green).

• Substrate Addition: Cool the catalyst solution to -78 °C. Add the α,β-unsaturated carbonyl heterodiene (1.0 equiv) dropwise. Wait 15 minutes to allow for Lewis acid coordination.

• Cycloaddition: Slowly add the vinyl ether dienophile (1.5 equiv). Maintain the reaction at -78 °C to maximize stereocontrol.

• Quench & Isolate: Once TLC indicates full conversion, quench the reaction cold with saturated aqueous NaHCO₃. The basic quench immediately breaks the Cu(II)-product coordination, preventing retro-Diels-Alder degradation during warming. Extract with DCM, dry over MgSO₄, and purify via silica gel chromatography.

Ring-Closing Metathesis (RCM)

When synthesizing highly complex natural products (e.g., laulimalide or bryostatin analogues), pre-existing stereocenters and sensitive functional groups often preclude harsh cyclization conditions[2][3]. Ring-Closing Metathesis utilizing Grubbs ruthenium-alkylidene catalysts offers unparalleled functional group tolerance for late-stage dihydropyran formation.

Causality & Mechanism: RCM relies on a series of [2+2] cycloadditions and cycloreversions between a Ru-carbene and an acyclic diene precursor (typically a homoallylic ether). The thermodynamic driving force of the reaction is the entropic release of volatile ethylene gas. To prevent intermolecular cross-metathesis (which leads to oligomerization), the reaction must be run at high dilution.

Protocol: RCM of Homoallylic Ethers to Substituted DHPs

Self-Validation Check: The successful termination of the reaction is validated by the color change upon quenching, confirming the deactivation of the Ru-catalyst.

• Solvent Degassing: Sparge anhydrous DCM with argon for 30 minutes. Dissolved oxygen can prematurely oxidize and deactivate the Ru-alkylidene catalyst.

• Precursor Dilution: Dissolve the acyclic diene precursor in the degassed DCM to achieve a final concentration of 0.01 M. Critical Step: High dilution is mathematically required to favor intramolecular cyclization kinetics over intermolecular collisions.

• Catalysis: Add Grubbs 2nd Generation Catalyst (1–5 mol%). Attach a reflux condenser and heat to 40 °C under a slight positive pressure of argon to allow ethylene gas to escape.

• Quenching: After 2–4 hours, add an excess of ethyl vinyl ether (approx. 50 equiv relative to the catalyst) and stir for 30 minutes. Causality: Ethyl vinyl ether reacts rapidly with the active Ru-alkylidene to form a stable, metathesis-inactive Fischer carbene, preventing unwanted double-bond migration during concentration.

• Purification: Concentrate the mixture and purify via flash chromatography.

Catalytic Dehydration of Tetrahydrofurfuryl Alcohol (THFA)

For the bulk industrial production of unsubstituted 3,4-dihydro-2H-pyran (used globally as a protecting reagent), transition-metal catalysis is economically unviable. Instead, the gas-phase dehydration of biomass-derived tetrahydrofurfuryl alcohol (THFA) over solid acid catalysts is the standard[1][6].

Causality & Mechanism: Vaporized THFA is passed over a γ-Al₂O₃ catalyst bed at elevated temperatures. The γ-Al₂O₃ provides an optimal ratio of Lewis to Brønsted acid sites. The Lewis acid sites coordinate the primary hydroxyl group of THFA, promoting the loss of water. This triggers a Wagner-Meerwein rearrangement, expanding the five-membered tetrahydrofuran ring into the thermodynamically stable six-membered dihydropyran ring[6].

Mechanistic sequence of THFA dehydration and ring expansion to DHP over alumina.

Protocol: Continuous Gas-Phase Dehydration

Self-Validation Check: Catalyst health is validated by monitoring the reactor effluent; a drop in DHP selectivity indicates coking, requiring thermal regeneration.

• Catalyst Activation: Pack a tubular flow reactor with γ-Al₂O₃ pellets. Calcine the bed at 500 °C under a flow of inert gas (He or N₂) for 2 hours to remove adsorbed moisture and activate the Lewis acid sites.

• Vaporization: Lower the reactor temperature to 350 °C. Using a syringe pump, feed liquid THFA into a pre-heater/vaporizer set to 250 °C, mixing the vapor with the inert carrier gas.

• Reaction: Pass the vapor stream through the catalyst bed at a controlled Weight Hourly Space Velocity (WHSV).

• Condensation: Route the reactor effluent through a chilled condenser (0 °C). The biphasic condensate consists of the DHP organic layer and an aqueous layer. Separate the DHP and distill to achieve >99% purity.

Comparative Data Analysis

To aid in route selection, the quantitative performance metrics of the three methodologies are summarized below:

Synthesis Method	Primary Application	Catalyst / Reagents	Typical Yield	Stereoselectivity	Scalability
Hetero-Diels-Alder (HDA)	Enantioselective substituted DHPs	Chiral Lewis Acids (e.g., Cu(II) bis(oxazoline))	75–95%	Excellent (>90% ee)	Moderate (Bench scale)
Ring-Closing Metathesis (RCM)	Complex, multi-functionalized DHPs	Grubbs 1st/2nd Gen (Ru-alkylidene)	70–90%	Retains precursor stereocenters	Low-Moderate (High dilution needed)
THFA Dehydration	Unsubstituted DHP (Protecting group)	γ-Al₂O₃ (Solid Acid)	85–90%	N/A	High (Industrial continuous flow)

Conclusion

The choice of dihydropyran synthesis is dictated by the target's structural demands. For bulk protecting group applications, the solid-acid catalyzed ring expansion of THFA remains unmatched in cost-efficiency. However, for drug discovery and natural product synthesis, the choice between HDA and RCM depends on the timing of cyclization: HDA is superior for the early-stage, highly stereoselective construction of the pyran core, whereas RCM excels as a late-stage cyclization tool due to the remarkable functional group tolerance of ruthenium carbenes.

References

• Recent Advances in Inverse-Electron-Demand Hetero-Diels–Alder Reactions of 1-Oxa-1,3-Butadienes National Center for Biotechnology Information (PMC)[Link]

• Enantioselective Synthesis of Dihydropyrans. Catalysis of Hetero Diels−Alder Reactions by Bis(oxazoline) Copper(II) Complexes Journal of the American Chemical Society (ACS)[Link]

• Gas-phase dehydration of tetrahydrofurfuryl alcohol to dihydropyran over γ-Al2O3 Office of Scientific and Technical Information (OSTI)[Link]

• Synthesis of a Ring Expanded Bryostatin Analogue National Center for Biotechnology Information (PMC)[Link]

• 3,4-Dihydropyran Wikipedia[Link]

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• 1. 3,4-Dihydropyran - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Books [thieme-connect.de]
• 3. Synthesis of a Ring Expanded Bryostatin Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Inverse-Electron-Demand Hetero-Diels–Alder Reactions of 1-Oxa-1,3-Butadienes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. osti.gov [osti.gov]

A Senior Application Scientist's Guide to the Comparative Reactivity of Dihydropyran Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Dihydropyran Scaffold

The dihydropyran (DHP) ring system is a cornerstone in modern organic synthesis, prized for its prevalence in numerous natural products and its utility as a versatile synthetic intermediate.[1] Molecules incorporating this six-membered oxygen-containing heterocycle exhibit a wide spectrum of biological activities, making them highly valuable scaffolds in drug discovery and development.[2][3][4] The reactivity of the dihydropyran core, however, is not monolithic. It is exquisitely sensitive to the nature and position of substituents on the ring.

This guide provides an in-depth comparison of the reactivity of various dihydropyran derivatives. Moving beyond simple reaction schemes, we will explore the underlying electronic and steric principles that govern their chemical behavior. Our focus is to equip you, the practicing researcher, with the predictive understanding needed to strategically employ these building blocks in complex synthetic endeavors.

The Electronic Foundation: Reactivity of the Unsubstituted 3,4-Dihydro-2H-pyran Core

The characteristic reactivity of the parent 3,4-dihydro-2H-pyran (DHP) molecule stems from the vinyl ether moiety—a carbon-carbon double bond adjacent to the ring oxygen atom.[5] This arrangement renders the double bond exceptionally electron-rich and, consequently, highly nucleophilic. This inherent electronic nature dictates its primary mode of reaction: electrophilic addition.

The Dominant Pathway: Electrophilic Addition

The most common reaction of DHP is the acid-catalyzed addition of an electrophile across the double bond.[5][6][7] The mechanism proceeds via a highly stabilized intermediate.

Mechanism Deep Dive:

• Protonation/Electrophilic Attack: The reaction is initiated by an electrophile, typically a proton from a catalytic amount of acid.[8] The π-electrons of the double bond attack the electrophile. This addition is regioselective, following Markovnikov's rule, where the electrophile adds to the C3 position.[5]

• Formation of a Resonance-Stabilized Oxonium Ion: This regioselectivity is driven by the formation of the more stable carbocation at the C2 position. This carbocation is significantly stabilized by resonance, as the adjacent oxygen atom donates a lone pair of electrons, delocalizing the positive charge to form a stable oxonium ion.[5][9] This resonance stabilization is the critical factor governing the high reactivity of the vinyl ether.

• Nucleophilic Capture: A nucleophile then attacks the C2 position to yield the final addition product.

This exact mechanism is famously exploited for the protection of alcohols as tetrahydropyranyl (THP) ethers, which are stable under a variety of conditions but can be easily removed with dilute acid.[9][10][11][12]

Caption: General mechanism of electrophilic addition to 3,4-dihydro-2H-pyran.

Modulating Reactivity: The Influence of Substituents

The placement of electron-donating groups (EDGs) or electron-withdrawing groups (EWGs) on the dihydropyran ring dramatically alters its reactivity profile, either enhancing its inherent nucleophilicity or introducing entirely new reaction pathways.

Substituents on the Double Bond (C2/C3)

• Electron-Donating Groups (EDGs): Alkyl or alkoxy groups at the C2 or C3 position further increase the electron density of the vinyl ether double bond. This heightened nucleophilicity accelerates the rate of electrophilic addition reactions. The choice of an EDG-substituted DHP derivative can be strategic when dealing with less reactive electrophiles or when milder reaction conditions are required.

• Electron-Withdrawing Groups (EWGs): Conversely, EWGs such as carbonyls (ketones, esters), nitriles, or sulfones decrease the electron density of the double bond. This deactivation makes standard electrophilic additions significantly slower. However, this electronic modification unlocks new reactivity patterns:

  • Michael Acceptors: An EWG at C2 transforms the C3 position into an electrophilic center, making the molecule susceptible to conjugate (Michael) addition by nucleophiles.[13]

  • Dienophiles in Cycloadditions: The electron-poor double bond becomes an excellent dienophile for normal-electron-demand Diels-Alder reactions.[14][15]

Caption: Influence of substituents on the reactivity of the dihydropyran double bond.

Carbonyl Groups within the Ring: Dihydropyranones

The introduction of a carbonyl group into the dihydropyran ring creates the dihydropyranone scaffold, a structure found in many biologically active molecules.[16][17] The position of this carbonyl group is critical to the molecule's reactivity.

• 3,4-Dihydropyran-2-ones: These are α,β-unsaturated lactones (enol δ-lactones).[16] Their reactivity is dominated by the conjugated system. They are excellent Michael acceptors, readily undergoing 1,4-conjugate addition with a wide range of nucleophiles. They are also versatile participants in cycloaddition reactions.[16][18] The synthesis of these valuable intermediates is often achieved through organocatalytic methods, particularly using N-heterocyclic carbenes (NHCs).[16][18]

• Dihydro-2H-pyran-3(4H)-ones: In this isomer, the ketone is insulated from the ring oxygen and any potential double bond, behaving as a typical cyclic ketone.[2] Its reactivity centers on the carbonyl group, which can undergo nucleophilic addition, enolate formation, and subsequent alkylation or aldol-type reactions.[2]

Participation in Cycloaddition Reactions

Dihydropyran derivatives are key players in cycloaddition chemistry, particularly the Hetero-Diels-Alder (HDA) reaction, a powerful tool for constructing six-membered heterocyclic rings with high stereocontrol.[14][19][20]

• Inverse-Electron-Demand HDA: The electron-rich double bond of standard 3,4-DHP or its EDG-substituted derivatives can act as a potent dienophile, reacting with electron-poor dienes (e.g., α,β-unsaturated carbonyl compounds). This is a classic inverse-electron-demand HDA reaction.[6][20]

• Normal-Electron-Demand HDA: Conversely, dihydropyran rings can be formed when an electron-rich diene (like Danishefsky's diene) reacts with an electron-poor dienophile, such as a carbonyl compound or an imine.[14][21] For example, the oxidized form of 3,4-dihydro-2H-pyran-2-methanol, which is 3,4-dihydro-2H-pyran-2-carboxaldehyde, serves as a highly reactive dienophile in HDA reactions to furnish functionalized dihydropyranones.[22]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Frontiers | Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity [frontiersin.org]
• 4. 5-Oxo-dihydropyranopyran derivatives as anti-proliferative agents; synthesis, biological evaluation, molecular docking, MD simulation, DFT, and in-silico pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 10. youtube.com [youtube.com]
• 11. Tetrahydropyranyl ether (THPE) formation in hydroxyl group protection and conversion to other useful functionalities - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 13. Enantioselective synthesis of 3,4-dihydropyran derivatives via a Michael addition reaction catalysed by chiral pybox–diph–Zn(ii) complex - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 15. organic-chemistry.org [organic-chemistry.org]
• 16. Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. Diels–Alder Reactions of 1-Alkoxy-1-amino-1,3-butadienes: Direct Synthesis of 6-Substituted and 6,6-Disubstituted 2-Cyclohexenones and 6-Substituted 5,6-Dihydropyran-2-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 22. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to Dihydropyran Synthesis: A Cost-Benefit Analysis

The dihydropyran scaffold is a cornerstone in medicinal chemistry and natural product synthesis, prized for its prevalence in a myriad of biologically active molecules. For researchers and drug development professionals, selecting the optimal synthetic route to this valuable heterocycle is a critical decision, balancing factors of cost, efficiency, stereocontrol, and scalability. This guide provides an in-depth, objective comparison of the most prominent synthetic strategies for constructing dihydropyrans, supported by mechanistic insights and practical data to inform your experimental design.

Overview of Key Synthetic Strategies

Four principal methodologies have emerged as the most robust and widely adopted for dihydropyran synthesis. Each route offers a unique set of advantages and is suited to different synthetic challenges and target molecules.

• Hetero-Diels-Alder (HDA) Reaction: A powerful cycloaddition strategy that forms the dihydropyran ring in a single, often highly stereocontrolled, step.

• Prins Cyclization: An acid-catalyzed reaction between a homoallylic alcohol and an aldehyde or ketone, offering a convergent approach to substituted dihydropyrans.

• Ring-Closing Metathesis (RCM): A versatile method that utilizes ruthenium-based catalysts to form the cyclic ether from an acyclic diene precursor.

• Achmatowicz Reaction: A classic transformation that converts furans into highly functionalized dihydropyranones through an oxidative rearrangement.[1]

This guide will dissect each of these routes, providing a detailed cost-benefit analysis to aid in your selection process.

In-Depth Analysis of Synthetic Routes

Hetero-Diels-Alder (HDA) Reaction

The Hetero-Diels-Alder reaction is a [4+2] cycloaddition where either the diene or the dienophile contains a heteroatom.[2] For dihydropyran synthesis, the oxo-Diels-Alder reaction, involving the reaction of a conjugated diene with a carbonyl compound (often an aldehyde), is particularly powerful.[2]

Mechanistic Rationale & Causality

The reaction proceeds via a concerted, pericyclic mechanism, which accounts for its high degree of stereospecificity.[2] The use of Lewis acid catalysts is crucial for activating the aldehyde dienophile, lowering the energy of its Lowest Unoccupied Molecular Orbital (LUMO) and accelerating the reaction.[3] Chiral Lewis acids can induce high levels of enantioselectivity, making this a premier route for asymmetric synthesis.[4][5]

Advantages:

• High Atom Economy: As a cycloaddition, the HDA reaction is inherently atom-economical, with all atoms from the reactants being incorporated into the product.[6]

• Excellent Stereocontrol: The concerted mechanism allows for predictable and high levels of diastereoselectivity. Enantioselectivity can be achieved with chiral catalysts.[4]

• Convergent Synthesis: Two fragments are combined in a single step, often simplifying the overall synthetic sequence.

Disadvantages:

• Limited Substrate Scope: The reaction is most efficient with electron-rich dienes (like Danishefsky's diene) and activated (electron-poor) aldehydes.[4]

• Catalyst Cost & Sensitivity: Chiral Lewis acid catalysts can be expensive and sensitive to air and moisture, requiring stringent reaction conditions.

• Potential for Side Reactions: The retro-Diels-Alder reaction can be favorable at higher temperatures, limiting the applicable temperature range.[2]

Cost-Benefit Analysis

Parameter	Analysis
Reagent Cost	Starting dienes and aldehydes are often inexpensive. However, specialized chiral Lewis acids and ligands can be a significant cost driver.
Operational Complexity	Requires anhydrous, inert atmosphere techniques, which can increase setup time and equipment requirements.
Yield & Selectivity	Typically provides high yields (often >80%) and excellent stereoselectivity, reducing downstream purification costs and the need for chiral resolution.[4]
Scalability	Generally scalable, but the cost of the catalyst may become prohibitive on a very large scale.
Green Chemistry	High atom economy is a major advantage. However, the use of stoichiometric Lewis acids and organic solvents can generate significant waste.

Representative Experimental Protocol: Asymmetric HDA Reaction

This protocol describes the synthesis of a chiral dihydropyranone using a magnesium triflate (Mg(OTf)₂) and a chiral N,N'-dioxide ligand catalyst system.[7]

Step 1: Catalyst Preparation In a flame-dried flask under an inert nitrogen atmosphere, the chiral N,N'-dioxide ligand (0.5 mol%) and Mg(OTf)₂ (0.5 mol%) are stirred in toluene at room temperature for 1 hour.[7]

Step 2: Reaction Setup The catalyst solution is cooled to -20 °C. 3,4-dihydro-2H-pyran-2-carboxaldehyde (1.0 eq) is added to the cooled catalyst solution.[7]

Step 3: Cycloaddition Danishefsky's diene (1.2 eq) is added slowly to the reaction mixture. The reaction is stirred at -20 °C and monitored by Thin-Layer Chromatography (TLC).[7]

Step 4: Quench and Workup Upon completion (typically within 2 hours), the reaction is quenched with a few drops of trifluoroacetic acid. The mixture is then diluted with an organic solvent, washed with brine, dried over anhydrous sulfate, and concentrated under reduced pressure.[7]

Step 5: Purification The crude product is purified by column chromatography on silica gel to afford the enantiomerically enriched dihydropyranone.

Visualization: HDA Reaction Scheme

Caption: General scheme for the Lewis acid-catalyzed Hetero-Diels-Alder reaction.

Prins Cyclization

The Prins cyclization is a classic acid-catalyzed reaction that forms a six-membered oxygen heterocycle from a homoallylic alcohol and a carbonyl compound.[8][9] Modern variations, such as the silyl-Prins cyclization, have expanded its utility and improved its selectivity.[8]

Mechanistic Rationale & Causality

The reaction is initiated by the protonation or Lewis acid activation of the carbonyl, which is then attacked by the alkene of the homoallylic alcohol. This forms an oxocarbenium ion intermediate, which is then trapped by the hydroxyl group to close the ring.[10] The stereochemical outcome is often dictated by a chair-like transition state, which minimizes steric interactions.[10] The use of silyl-substituted alkenes can help to control the regioselectivity of the double bond in the final product.[8]

Advantages:

• Convergent and Modular: Allows for the combination of two different fragments, providing rapid access to molecular complexity.

• Diastereoselective: The chair-like transition state often leads to high diastereoselectivity, particularly for the formation of cis-2,6-disubstituted dihydropyrans.[8]

• Inexpensive Reagents: Often utilizes simple, readily available aldehydes, alcohols, and common acids (Brønsted or Lewis).

Disadvantages:

• Potential for Side Reactions: The carbocationic intermediates can undergo rearrangements (like the 2-oxonia-Cope rearrangement) or elimination, leading to mixtures of products.[11]

• Harsh Conditions: Traditional Prins cyclizations can require strong acids and high temperatures, which may not be compatible with sensitive functional groups.

• Lower Atom Economy: The reaction is a condensation reaction, typically eliminating a molecule of water, which lowers its atom economy compared to cycloadditions.

Cost-Benefit Analysis

Parameter	Analysis
Reagent Cost	Starting materials and catalysts (e.g., TMSOTf, InCl₃) are generally affordable and widely available.[8][9]
Operational Complexity	Modern protocols often run at low temperatures and are relatively straightforward to perform.[8]
Yield & Selectivity	Yields can be variable and are highly substrate-dependent. Selectivity can be an issue, sometimes requiring careful optimization to avoid side products.[11]
Scalability	Readily scalable due to the low cost of reagents and straightforward procedure.
Green Chemistry	The generation of a stoichiometric byproduct (water) and the use of Lewis acids are drawbacks. However, catalytic variants improve its environmental profile.

Representative Experimental Protocol: Silyl-Prins Cyclization

This protocol details the synthesis of a cis-2,6-disubstituted dihydropyran using a silyl-Prins cyclization mediated by trimethylsilyl trifluoromethanesulfonate (TMSOTf).[8]

Step 1: Reaction Setup To a solution of the Z-vinylsilyl alcohol (1.0 eq) and an aldehyde (e.g., phenylacetaldehyde, 1.2 eq) in an anhydrous solvent like dichloromethane at -78 °C under a nitrogen atmosphere, add TMSOTf (1.0 eq).[10]

Step 2: Cyclization The reaction mixture is stirred at -78 °C. The progress of the reaction is monitored by TLC.

Step 3: Quench and Workup Once the starting material is consumed, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The mixture is allowed to warm to room temperature, and the layers are separated. The aqueous layer is extracted with dichloromethane.

Step 4: Purification The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The resulting crude product is purified by flash column chromatography to yield the pure dihydropyran.[10]

Visualization: Prins Cyclization Workflow

Caption: A typical experimental workflow for a silyl-Prins cyclization reaction.

Ring-Closing Metathesis (RCM)

Ring-closing metathesis has become a cornerstone of modern organic synthesis for the formation of cyclic alkenes, including dihydropyrans.[12] The reaction relies on well-defined ruthenium catalysts (e.g., Grubbs or Hoveyda-Grubbs catalysts) to cyclize an acyclic diene precursor.[13]

Mechanistic Rationale & Causality

The reaction proceeds through a catalytic cycle involving the formation of a ruthenium-alkylidene complex, followed by a series of [2+2] cycloadditions and cycloreversions with the two alkene moieties of the substrate. The driving force is often the release of a volatile alkene byproduct, such as ethylene. The choice of catalyst (1st, 2nd, or 3rd generation) is critical and depends on the steric and electronic properties of the substrate.

Advantages:

• Exceptional Functional Group Tolerance: Modern RCM catalysts are tolerant of a wide range of functional groups, minimizing the need for protecting groups.

• High Reliability and Predictability: The reaction is generally high-yielding and predictable for the formation of 5- and 6-membered rings.

• Access to Diverse Structures: The synthesis of the acyclic diene precursor is often straightforward and modular, allowing for the creation of a wide variety of substituted dihydropyrans.[13]

Disadvantages:

• Catalyst Cost: Ruthenium catalysts are expensive, which can be a significant factor in the overall cost of the synthesis, especially on a large scale.

• Atom Ineconomy: The reaction generates a stoichiometric alkene byproduct (e.g., ethylene), which lowers the atom economy.

• Potential for E/Z Isomerization: The double bond in the product can sometimes be formed as a mixture of E and Z isomers, although this is less common in 6-membered rings.

Cost-Benefit Analysis

Parameter	Analysis
Reagent Cost	The primary cost is the ruthenium catalyst. Precursor synthesis may add several steps and associated costs.
Operational Complexity	Reactions are typically run under an inert atmosphere but are otherwise straightforward. Catalyst handling requires care.
Yield & Selectivity	Yields are generally high to excellent for the formation of dihydropyrans.[14][15]
Scalability	Scalable, but catalyst loading needs to be minimized to control costs. Catalyst recovery and reuse can improve economics.
Green Chemistry	The use of a heavy metal catalyst and the generation of a byproduct are disadvantages. However, low catalyst loadings (ppm levels in some cases) can mitigate this.

Representative Experimental Protocol: RCM for Dihydropyran Synthesis

This protocol describes a general procedure for the RCM of a diene-containing ether to form a dihydropyran.[16]

Step 1: Precursor Synthesis Synthesize the acyclic diene precursor. A common method involves the allylation of a homoallylic alcohol.

Step 2: Reaction Setup Dissolve the diene precursor in a degassed solvent (e.g., dichloromethane or toluene) in a flask equipped with a reflux condenser under a nitrogen atmosphere.

Step 3: Catalyst Addition Add the Grubbs catalyst (typically 1-5 mol%) to the solution. The second-generation Grubbs or Hoveyda-Grubbs catalysts are often used for their higher activity and stability.[13]

Step 4: Reaction Heat the reaction mixture to reflux (typically 40-80 °C) and stir until TLC analysis indicates complete consumption of the starting material.

Step 5: Quench and Purification Cool the reaction mixture to room temperature. The catalyst can be quenched by adding a scavenger like ethyl vinyl ether. Concentrate the solvent and purify the crude product by flash column chromatography.

Visualization: RCM Catalytic Cycle

Caption: Simplified catalytic cycle for ring-closing metathesis (RCM).

Achmatowicz Reaction

The Achmatowicz reaction is a powerful method for converting furans, which are often derived from biomass, into densely functionalized dihydropyranones.[17][18] It involves an oxidative ring expansion of a furfuryl alcohol.[1]

Mechanistic Rationale & Causality

The reaction begins with the oxidation of the furan ring, typically using an oxidant like bromine or m-CPBA, to form a 2,5-dioxygenated dihydrofuran intermediate.[19] This intermediate then undergoes an acid-catalyzed rearrangement to yield the 6-hydroxy-2H-pyran-3(6H)-one product.[1] The reaction's power lies in its ability to generate multiple stereocenters and diverse functionalities from simple furan precursors.[18]

Advantages:

• Access to Highly Functionalized Products: The reaction produces dihydropyranones with hydroxyl and ketone functionalities, which are versatile handles for further synthetic transformations.[17]

• Use of Renewable Feedstocks: Furfuryl alcohol, the starting material, can be readily obtained from biomass-derived furfural.

• Stereochemical Control: Asymmetric variants have been developed, allowing for the synthesis of enantiomerically pure products, which are valuable intermediates for monosaccharide and natural product synthesis.[18]

Disadvantages:

• Stoichiometric Oxidants: The reaction typically requires stoichiometric amounts of oxidants like bromine or m-CPBA, which can be hazardous and generate significant waste.[17]

• Multi-step Process: The original protocol involves several distinct steps (oxidation, rearrangement, protection, reduction), which can lower the overall yield and increase labor.[1]

• Limited to Furan Precursors: The substrate scope is inherently limited to furan-containing starting materials.

Cost-Benefit Analysis

Parameter	Analysis
Reagent Cost	Furfuryl alcohol is relatively inexpensive. Common oxidants like bromine and m-CPBA are also affordable.
Operational Complexity	The reaction involves handling potentially hazardous oxidants and requires careful control of conditions. The multi-step nature adds to the complexity.
Yield & Selectivity	Yields for the initial oxidative rearrangement are often good (often >80%).[19] Subsequent steps will affect the overall process yield.
Scalability	The use of stoichiometric, potentially hazardous oxidants can present challenges for large-scale synthesis.
Green Chemistry	The use of stoichiometric oxidants and solvents is a significant drawback. However, newer catalytic methods using greener oxidants like oxone/KBr are being developed.[17]

Representative Experimental Protocol: The Achmatowicz Reaction

This protocol is based on the original publication by Achmatowicz Jr.[1]

Step 1: Oxidation Furfuryl alcohol is dissolved in methanol. The solution is cooled, and bromine is added dropwise while maintaining the low temperature. This forms 2,5-dimethoxy-2,5-dihydrofuran.

Step 2: Rearrangement The crude dihydrofuran intermediate is treated with dilute sulfuric acid to induce the rearrangement to the dihydropyranone product.

Step 3: Workup and Purification The reaction is neutralized, and the product is extracted with an organic solvent. The organic extracts are combined, dried, and concentrated. The crude product is then purified by chromatography or crystallization.

Visualization: Achmatowicz Reaction Pathway

Caption: Key steps in the Achmatowicz reaction for dihydropyranone synthesis.

Comparative Summary and Decision-Making Framework

To facilitate a direct comparison, the table below summarizes the key cost-benefit parameters for each synthetic route.

Feature	Hetero-Diels-Alder (HDA)	Prins Cyclization	Ring-Closing Metathesis (RCM)	Achmatowicz Reaction
Primary Strength	Superb Stereocontrol	Convergent & Modular	Functional Group Tolerance	Access to High Functionality
Atom Economy	Excellent	Moderate	Poor	Moderate
Typical Yield	High	Moderate to High	High	Good
Stereoselectivity	Excellent	Good to Excellent	N/A (Substrate-dependent)	Good (Asymmetric variants exist)
Reagent Cost	Variable (Catalyst can be high)	Low	High (Catalyst)	Low
Operational Simplicity	Moderate	High	High	Moderate
Scalability	Moderate	High	Moderate	Moderate
"Green" Aspect	High atom economy	Catalytic variants are better	Heavy metal catalyst	Use of renewable feedstock

How to Choose the Right Method?

Your choice of synthetic route should be guided by the specific requirements of your target molecule and project goals.

• For Asymmetric Synthesis of Complex Targets: The Hetero-Diels-Alder reaction is often the method of choice when precise control over multiple stereocenters is paramount.

• For Rapid Assembly from Simple Fragments: The Prins cyclization offers a quick and cost-effective way to build dihydropyran cores, especially when high diastereoselectivity is desired for cis-2,6-disubstituted products.

• For Late-Stage Cyclization on a Functionalized Substrate: Ring-Closing Metathesis excels when you need to close a ring on a molecule that already contains sensitive functional groups.

• For Accessing Carbohydrate-like Scaffolds from Biomass: The Achmatowicz reaction is unparalleled for converting simple furans into highly functionalized dihydropyranones, serving as versatile chiral building blocks.

By carefully weighing the costs, benefits, and inherent characteristics of each of these powerful synthetic methods, researchers can strategically design and execute the most efficient and effective route to their desired dihydropyran targets.

References

• Achmatowicz, O.; Bukowski, P.; Szechner, B.; Zwierzchowska, Z.; Zamojski, A. (1971). Synthesis of methyl 2,3-dideoxy-DL-alk-2-enopyranosides from furan compounds: A general approach to the total synthesis of monosaccharides. Tetrahedron, 27(10), 1973–1996. Link

• Ghorai, M. K., & Kumar, A. (2016). Achmatowicz Reaction and its Application in the Syntheses of Bioactive Molecules. Current Organic Chemistry, 20(29), 2946-2975. Link

• Diels, O., & Alder, K. (1928). Synthesen in der hydroaromatischen Reihe. Justus Liebigs Annalen der Chemie, 460(1), 98-122. Link

• Ciufolini, M. A., & Wood, C. Y. (1986). The aza-Achmatowicz rearrangement. Tetrahedron Letters, 27(42), 5085-5088. Link

• Panek, J. S., & Yang, M. (1997). Stereoselective synthesis of dihydropyran derivatives via a formal [4+2]-annulation of chiral crotylsilanes and aldehydes. The Journal of Organic Chemistry, 62(24), 8268-8269. Link

• BenchChem. (2025). 3,4-Dihydro-2H-pyran-2-methanol in Hetero-Diels-Alder Reactions. BenchChem Application Notes. Link

• Grokipedia. (n.d.). Achmatowicz reaction. Retrieved from [Link]

• Schmidt, B., & Wildemann, H. (2000). Diastereoselective Ring-Closing Metathesis in the Synthesis of Dihydropyrans. The Journal of Organic Chemistry, 65(18), 5817–5823. Link

• Hodgson, D. M., & Coote, S. C. (2016). Recent applications in natural product synthesis of dihydro-furan and -pyran formation by ring-closing alkene metathesis. Organic & Biomolecular Chemistry, 14(24), 5875-5893. Link

• Schmidt, B., & Wildemann, H. (2000). Diastereoselective ring-closing metathesis in the synthesis of dihydropyrans. PubMed, 11076214. Link

• Peña, L. F., González-Andrés, P., & Barbero, A. (2024). Towards an efficient methodology for the synthesis of functionalized dihydropyrans by silyl-Prins cyclization: access to truncated natural products. RSC Advances, 14(3), 1735-1746. Link

• Scheidt, K. A., & Hanson, P. R. (2012). Prins-Type Macrocyclizations as an Efficient Ring-Closing Strategy in Natural Product Synthesis. Israel Journal of Chemistry, 52(8-9), 743-754. Link

• Reddy, B. V. S., & Yadav, J. S. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 17, 1083-1144. Link

• Hodgson, D. M., & Coote, S. C. (2016). Recent applications in natural product synthesis of dihydrofuran and -pyran formation by ring-closing alkene metathesis. Organic & Biomolecular Chemistry, 14(24), 5875-5893. Link

• Blechert, S., & Schmidt, B. (2007). Synthesis of Dihydrofurans and Dihydropyrans with Unsaturated Side Chains Based on Ring Size‐Selective Ring‐Closing Metathesis. European Journal of Organic Chemistry, 2007(2), 215-230. Link

• Desimoni, G., Faita, G., & Quadrelli, P. (2018). Forty Years after “Heterodiene Syntheses with α,β-Unsaturated Carbonyl Compounds”: Enantioselective Syntheses of 3,4-Dihydropyran Derivatives. Chemical Reviews, 118(5), 2089-2218. Link

• Biradar, D. O., Mane, Y. D., Yadav, J. S., & Bassireddy, S. V. (2023). Prins Cyclization: Novel Strategy towards the Diastereoselective Total Synthesis of (–)-Cryptocaryolone. Synthesis, 55(23), 3843-3849. Link

• Barbero, A., et al. (2023). Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. Molecules, 28(7), 3095. Link

• BenchChem. (2025). A Comparative Guide to the Synthesis of Dihydropyran-Fused Chromen-2-ones. BenchChem Comparison Guides. Link

• Doyle, M. P., & Hu, W. (2004). Asymmetric hetero-Diels–Alder reaction catalyzed by dirhodium(II) carboxamidates. Proceedings of the National Academy of Sciences, 101(15), 5391-5395. Link

• Yamamoto, H., & Futatsugi, K. (2005). Hetero-Diels-Alder Reactions. Comprehensive Organic Synthesis II, 6, 621-667. Link

• Thomson, R. J. (2006). Catalytic, Enantioselective Hetero-Diels-Alder Reactions of Aldehydes. ChemInform, 37(45). Link

• Lopez-Valdez, G., & Romo, D. (2022). Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes. Molecules, 27(19), 6296. Link

• Zare, K., & Hasaninejad, A. (2023). Natural talc: a basic, cost-effective, and available catalyst for the one-pot synthesis of dihydropyranochromenes and pyranopyrazoles, along with related DFT calculations. Scientific Reports, 13(1), 10834. Link

• ResearchGate. (n.d.). Traditional synthetic approaches of dihydropyran compounds. [Diagram]. Retrieved from [Link]

• Ghorai, M. K., & Kumar, A. (2013). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Marine Drugs, 11(11), 4487-4527. Link

• Khot, S., Auti, P. B., & Khedkar, S. A. (2021). Diversified Synthetic Pathway of 1, 4-Dihydropyridines: A Class of Pharmacologically Important Molecules. Mini-Reviews in Medicinal Chemistry, 21(2), 194-207. Link

• Hayashi, Y. (2014). Enantioselective Synthesis of Substituted Dihydropyrans by Organocatalyst-Mediated Domino Michael/Enolization/Acetalization Reactions. Accounts of Chemical Research, 47(3), 771-784. Link

• Lari, G. M., & Huber, G. W. (2018). Auto-catalytic Hydration of Dihydropyran to 1,5-Pentanediol Precursors via In-situ Formation of Liquid- and Solid-phase Acids. ChemSusChem, 11(16), 2724-2733. Link

• Lari, G. M., et al. (2018). Catalytic production of tetrahydropyran (THP): a biomass-derived, economically competitive solvent with demonstrated use in plastic dissolution. Green Chemistry, 20(24), 5639-5651. Link

• Pandey, J., Singh, S., & Dubey, R. (2025). Atom Economy Green Synthesis in Organic Chemistry. Journal of Chemical and Pharmaceutical Research, 17(1), 233. Link

• Trost, B. M. (1995). Atom Economy—A Challenge for Organic Synthesis: Homogeneous Catalysis Leads the Way. Angewandte Chemie International Edition in English, 34(3), 259-281. Link

• Xia, Y., & Ma, D. (2017). Atom-Economic Synthesis of 4-Pyrones from Diynones and Water. Molecules, 22(1), 124. Link

• BenchChem. (2025). Optimization of Catalysts for Dihydropyran Synthesis. BenchChem Technical Support Center. Link

• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2024). Synthesis of Dihydropyran Derivatives Using ZrCl4@Arabic Gum Catalyst in Solvent-Free Conditions. Advanced Journal of Chemistry, Section A, 7(4), 316-324. Link

• BenchChem. (2025). A Comparative Analysis of Synthetic Strategies for 3-Hydroxy-2-vinyl-4H-pyran-4-one. BenchChem Comparison Guides. Link

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Comparative Guide: Synthesis and Application of Dihydropyrans in Modern Drug Development

Executive Summary

Dihydropyrans (DHPs) are privileged heterocyclic scaffolds ubiquitous in bioactive natural products and modern pharmaceuticals, most notably in the development of SGLT2 inhibitors for diabetes management[1]. Historically, the synthesis of these six-membered oxygen heterocycles relied on stoichiometric reagents and harsh conditions. However, recent patent literature reveals a paradigm shift toward highly efficient, enantioselective catalytic methodologies.

This guide provides an objective, data-driven comparison of the three most prominent patented synthetic methodologies for DHP construction: Organocatalytic Annulations , Transition-Metal (Au) Catalyzed Rearrangements , and Ruthenium-Catalyzed Metathesis . By analyzing their mechanistic efficiencies, scalability, and experimental robustness, this guide equips drug development professionals with the insights needed to select the optimal synthetic route for their target pipelines.

Mechanistic Overview & Pathway Visualization

The selection of a DHP synthesis route depends heavily on the desired substitution pattern and stereochemical requirements of the target molecule. The flowchart below illustrates the three primary patented pathways from distinct precursors to the final DHP scaffold.

Fig 1. Major synthetic pathways to dihydropyran scaffolds and their downstream pharmaceutical applications.

Comparative Analysis of Synthesis Methodologies

Organocatalytic Domino Reactions (N-Heterocyclic Carbenes)

Patented extensively for the synthesis of highly functionalized chiral dihydropyran-2-ones, N-Heterocyclic Carbene (NHC) catalysis represents the gold standard for enantioselective DHP synthesis[2].

• Mechanism & Causality: Chiral triazolium salts are deprotonated to form active Breslow intermediates. These intermediates undergo [4+2] annulations with α,β-unsaturated aldehydes and enolates. The bulky chiral architecture of the NHC catalyst effectively shields one face of the reactive intermediate, dictating the facial attack and resulting in exceptional enantiomeric excess (ee)[3].

• Performance: Patents demonstrate that catalyst loading can be reduced to as low as 0.5 mol% in ethyl acetate without compromising the >95% ee or chemical yield, making it highly scalable and cost-efficient[2].

Transition-Metal Catalysis (Au(I)-Catalyzed Rearrangements)

Gold(I) catalysis is highly valued for constructing complex, heavily substituted DHPs from simple propargyl vinyl ethers[4].

• Mechanism & Causality: Au(I) acts as a soft, highly carbophilic Lewis acid. Due to relativistic effects, Au(I) selectively activates the alkyne moiety over other functional groups, triggering a [3,3]-sigmatropic (Claisen) rearrangement followed by cyclization[4]. The use of Tri-2-furylphosphine (TFP) as a ligand is critical; it finely tunes the electron density on the gold center, stabilizing the intermediate and preventing unwanted over-oxidation or degradation[5].

• Performance: Yields frequently exceed 85%. However, this method is less suited for asymmetric synthesis compared to organocatalysis, and the resulting DHPs are prone to acid-catalyzed rearrangement into cyclopentenones if not carefully isolated[4].

Ring-Closing and Ring-Rearrangement Metathesis (RCM/RRM)

For bicyclic DHPs and macrocyclic natural product precursors, ruthenium-catalyzed metathesis utilizing Grubbs' catalysts is the preferred patented route[6].

• Mechanism & Causality: Ruthenium alkylidene complexes facilitate the redistribution of carbon-carbon double bonds. In Ring-Rearrangement Metathesis (RRM), the driving force is the release of ring strain from a smaller carbocycle (e.g., a cyclopropene or cyclopentene), pushing the thermodynamic equilibrium toward the formation of the highly stable bicyclic DHP system[6].

• Performance: While highly predictable for complex architectures, product ratios are heavily catalyst-dependent (Grubbs 1st vs. 2nd generation), and the method often requires higher catalyst loadings (up to 10 mol%) and elevated temperatures[6][7].

Quantitative Performance Data

The following table summarizes the experimental performance metrics of the three methodologies based on aggregated patent data and peer-reviewed validations.

Performance Metric	Organocatalysis (NHCs)	Au(I)-Catalysis (TFP Ligands)	Ru-Metathesis (Grubbs)
Primary Mechanism	[4+2] Annulation / Michael Addition	Propargyl Claisen Rearrangement	Ring-Closing/Rearrangement (RCM/RRM)
Enantioselectivity	Excellent (>95% ee)	Poor to Moderate	N/A (Substrate controlled)
Typical Yields	75–96%	80–95%	40–85%
Catalyst Loading	0.5–5.0 mol%	1.0–5.0 mol%	5.0–10.0 mol%
Reaction Conditions	Mild (Room Temp), Base required	Mild, strictly anhydrous	Reflux often required
Toxicity / Waste	Low (Metal-free)	Moderate (Heavy metal recovery needed)	Moderate (Ru contamination risk)
Best Suited For	Chiral Pyranones, SGLT2 cores	Highly substituted DHPs	Bicyclic/Macrocyclic DHPs

Validated Experimental Protocol: Enantioselective NHC-Catalyzed Synthesis

To ensure a self-validating system, the following protocol details the synthesis of a chiral 3,4,6-trisubstituted dihydropyran-2-one via NHC catalysis. This procedure is adapted from standardized patent literature to ensure high enantiomeric excess[2].

Reagents Required:

• α,β-unsaturated aldehyde (1.0 equiv)

• 1,3-dicarbonyl enolate precursor (1.2 equiv)

• Chiral Triazolium Precatalyst (1.0 mol%)

• N,N-Diisopropylethylamine (DIPEA) (1.5 equiv)

• Anhydrous Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

• Catalyst Activation: In an oven-dried Schlenk flask purged with argon, dissolve the chiral triazolium precatalyst (1.0 mol%) in anhydrous EtOAc. Add DIPEA (1.5 equiv) dropwise at room temperature.

  • Causality: The base is strictly required to deprotonate the triazolium salt, generating the active free N-heterocyclic carbene. The choice of DIPEA (a non-nucleophilic base) prevents unwanted side reactions with the electrophilic aldehyde.

• Substrate Addition: Add the 1,3-dicarbonyl compound (1.2 equiv) to the stirring solution. Subsequently, add the α,β-unsaturated aldehyde (1.0 equiv) via a syringe pump over 30 minutes.

  • Causality: Slow addition of the enal maintains a low steady-state concentration, completely suppressing the competitive homodimerization of the aldehyde.

• Annulation Phase: Allow the reaction to stir at room temperature for 6 hours.

  • Causality: During this phase, the active Breslow intermediate forms and undergoes a highly stereocontrolled [4+2] cycloaddition. The reaction is kept at room temperature to maximize the differential activation energy between the enantiomeric transition states, ensuring >95% ee.

• Quench and Purification: Quench the reaction with saturated aqueous NH₄Cl to neutralize the base and destroy the active catalyst. Extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography (Silica gel, Hexanes/EtOAc).

Industrial Applications in Drug Development

The synthetic utility of DHPs is most prominently showcased in the development of SGLT2 inhibitors (e.g., Dapagliflozin, Empagliflozin). SGLT2 inhibitors are critical therapeutics that lower blood glucose in diabetic patients by preventing glucose reabsorption in the renal filtrate[1].

A review of the patent literature reveals that early SGLT2 inhibitors were heavily reliant on natural glucoside moieties. However, the discovery of novel sulfanyl-tetrahydropyran and dihydropyran derivatives has allowed medicinal chemists to break free from the crowded "glycoside patent space," creating novel, highly potent synthetic SGLT2 inhibitors with improved pharmacokinetic profiles[1]. Furthermore, bicyclic DHPs synthesized via metathesis are direct precursors to complex indole alkaloids like 2,3-secoajmalicine, which possess potent antihypertensive properties[8].

References

• Source: Google Patents (US8476413B2)
• Source: Google Patents (US20100210452A1)

• TFP as a ligand in Au(I)-catalyzed dihydropyran synthesis. Unprecedented rearrangement of dihydropyrans into cyclopentenones Source: Chemical Communications / ResearchGate URL:[Link]

• Recent applications of ring-rearrangement metathesis in organic synthesis Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes Source: MDPI URL:[Link]

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Safety & Regulatory Compliance

Comprehensive Safety & Handling Guide: Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate

Executive Safety Summary

Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate is a functionalized dihydropyran ester used primarily as a specialized intermediate in organic synthesis.

Critical Hazard Profile:

• Flammability: High.[1][2][3] As a functionalized dihydropyran, this compound presents significant fire risks similar to its parent heterocycles. Vapors can travel to ignition sources and flash back.

• Reactivity: The compound contains an enol ether moiety (dihydropyran ring) and an ester group. It is acid-sensitive (polymerization/hydrolysis risk) and moisture-sensitive .

• Health: Causes skin irritation (H315), serious eye irritation (H319), and respiratory tract irritation (H335).[3]

Immediate Action Required:

• Storage: Store at 2–8°C under an inert atmosphere (Argon or Nitrogen).

• Engineering Control: Handle strictly inside a certified chemical fume hood.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound. The selection is based on the permeation properties of small organic esters and the volatility of dihydropyran derivatives.

Protection Zone	Recommended Equipment	Scientific Rationale
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Standard safety glasses fail to protect against vapors and splashes. The ester functionality can cause severe corneal irritation.
Dermal (Hand)	Double Nitrile Gloves (min 0.11 mm thick) or Silver Shield® (Laminate)	Small cyclic ethers/esters can permeate thin nitrile. Double gloving provides a "breakthrough buffer." Laminate gloves are required for spill cleanup.
Respiratory	Fume Hood (Face velocity: 80–100 fpm)	Primary control. If hood is compromised, use a Full-Face Respirator with Organic Vapor (OV) Cartridges .
Body	Flame-Resistant (FR) Lab Coat	Due to the flammability risk, standard poly-blend coats are unsafe (melt hazard). Cotton or Nomex® is required.

Operational Workflow & Protocols

A. Storage & Stability

Protocol:

• Upon receipt, verify container integrity.

• Flush the headspace with dry Nitrogen or Argon if the seal has been broken.

• Store in a dedicated flammables refrigerator (2–8°C).

• Incompatibility: Keep physically separated from strong oxidizing agents (e.g., peroxides, permanganates) and strong acids (which catalyze polymerization of the dihydropyran ring).

B. Handling Procedure (Step-by-Step)

Objective: Minimize moisture exposure and static discharge.[1]

• Preparation:

  • Ground all metal equipment to prevent static discharge, a critical risk for dihydropyrans.

  • Ensure the fume hood sash is at the working height.

• Transfer:

  • Use a syringe or cannula technique for liquid transfer to avoid exposing the bulk liquid to atmospheric moisture.

  • If weighing is required, use a closed weighing vessel.

• Reaction Setup:

  • Purge reaction vessels with inert gas prior to addition.

  • Add the reagent slowly to control potential exotherms, especially if Lewis acids are present in the reaction mixture.

C. Emergency Response: Spill Logic

Scenario: 50 mL spill inside the fume hood.

• Isolate: Close the hood sash immediately to contain vapors.

• Extinguish: Remove all ignition sources (hot plates, stirrers) if safe to do so.

• Absorb: Use an inert absorbent (Vermiculite or Sand). Do not use paper towels (combustible).

• Disposal: Transfer soaked material into a sealed hazardous waste container labeled "Flammable Solid."

Visualization: Decision Logic & Workflows

Figure 1: PPE Selection & Handling Logic

This decision tree guides the researcher through the safety requirements based on the operation scale.

Caption: Figure 1. Risk-based PPE selection logic.[1] Operations exceeding 10 mL require enhanced dermal and static protection due to flammability risks.

Figure 2: Waste Disposal Workflow

A self-validating loop to ensure compliance with environmental regulations.

Caption: Figure 2. Proper disposal pathway. Segregation prevents incompatible reactions in waste streams.

Technical Data Summary

Property	Value	Operational Implication
Molecular Weight	156.18 g/mol	Calculation basis for stoichiometry.
Physical State	Liquid	Splash hazard; requires tight sealing.
Boiling Point	~89°C (Predicted)	Volatile; significant vapor pressure at RT.
Flash Point	< 23°C (Est.)	Class 3 Flammable . Grounding mandatory.[1][2]
Solubility	Organic Solvents (DCM, EtOAc)	Use these solvents for cleanup/dilution.

References

• American Elements . Methyl 2-methyl-3,4-dihydro-2H-pyran-2-carboxylate Product Information & CAS 58293-76-8. Retrieved March 5, 2026, from [Link][3]

• PubChem . Compound Summary: (3,4-dihydro-2H-pyran-2-yl)methyl 3,4-dihydro-2H-pyran-2-carboxylate (Analogous Structure Safety Data). National Library of Medicine. Retrieved March 5, 2026, from [Link]

Sources

• 1. fishersci.ca [fishersci.ca]
• 2. fishersci.com [fishersci.com]
• 3. lobachemie.com [lobachemie.com]